2-methoxy-N,N-dimethylacetamide

• CAS: 4128-76-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2-methoxy-N,N-dimethylacetamide

Introduction: Unveiling a Niche Aprotic Solvent

In the landscape of modern chemistry, particularly within pharmaceutical and materials science, the role of aprotic solvents is indispensable. While workhorses like N,N-dimethylformamide (DMF) and N,N-dimethylacetamide (DMAc) are ubiquitous, their lesser-known analogue, 2-methoxy-N,N-dimethylacetamide, presents a unique profile of properties that warrants closer examination. This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering a deep dive into the core physical and chemical characteristics of this intriguing molecule. By synthesizing available data with established analytical methodologies, this document aims to provide a robust framework for understanding and utilizing 2-methoxy-N,N-dimethylacetamide in a research and development context.

The introduction of a methoxy group adjacent to the carbonyl function imparts subtle yet significant changes to the molecule's electronic and steric environment compared to its parent compound, DMAc. These modifications can influence reactivity, selectivity, and solubility parameters, potentially offering advantages in specific synthetic applications or formulation strategies. This guide will meticulously dissect these properties, providing both a summary of known values and the experimental groundwork for their empirical verification.

Molecular Identity and Structural Elucidation

A foundational understanding of a molecule begins with its precise chemical identity and three-dimensional structure.

dot graph "molecular_structure" { layout=neato; node [shape=plaintext, fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: Molecular structure of 2-methoxy-N,N-dimethylacetamide.

Key Identifiers:

Identifier	Value
IUPAC Name	2-methoxy-N,N-dimethylacetamide
CAS Number	4128-76-1
Molecular Formula	C₅H₁₁NO₂
Molecular Weight	117.15 g/mol [1]
InChI Key	DZLUPKIRNOCKJB-UHFFFAOYSA-N[2]

Physicochemical Properties: A Comparative Overview

The physical properties of a solvent are critical determinants of its utility. Below is a summary of the available data for 2-methoxy-N,N-dimethylacetamide, presented alongside its more common analogues for contextual comparison. It is important to note that some of the data for the title compound are predicted and should be confirmed experimentally for critical applications.

Table 1: Core Physical Properties of 2-methoxy-N,N-dimethylacetamide

Property	Value	Source/Comment
Appearance	Colorless to light yellow liquid	[2]
Boiling Point	93-94 °C (at 15 Torr)	[1][2]
Not widely reported at 760 Torr	Estimation from reduced pressure data suggests a value significantly higher than 100 °C.
Melting Point	Data not available	Expected to be low, similar to related amides.
Density	0.961 g/cm³ (Predicted)	[2]
pKa	-0.77 (Predicted)	[2]
Solubility	The presence of both a polar amide and a methoxy group suggests miscibility with water and a wide range of organic solvents.[1]

Table 2: Comparative Physical Properties of Aprotic Amide Solvents

Property	2-methoxy-N,N-dimethylacetamide	N,N-Dimethylacetamide (DMAc)	N,N-Dimethylformamide (DMF)
Molecular Formula	C₅H₁₁NO₂	C₄H₉NO	C₃H₇NO
Molar Mass ( g/mol )	117.15[1]	87.12[3]	73.09[1]
Boiling Point (°C)	93-94 (at 15 Torr)[1][2]	165-166[1][3][4]	153[1]
Melting Point (°C)	N/A	-20[3][5]	-61
Density (g/cm³)	0.961 (Predicted)[2]	0.937[1][3]	0.948[1]

Spectroscopic Characterization Profile

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the three types of methyl groups and the methylene group. The two N-methyl groups may appear as a single peak or two separate signals depending on the temperature and solvent, due to restricted rotation around the amide C-N bond. The methoxy group will present as a sharp singlet, and the methylene protons adjacent to the carbonyl and methoxy groups will also appear as a singlet.

• ¹³C NMR: The carbon NMR spectrum will show five distinct resonances corresponding to the carbonyl carbon, the methylene carbon, the methoxy carbon, and the two N-methyl carbons (which may be equivalent or non-equivalent).

• Infrared (IR) Spectroscopy: A strong absorption band characteristic of the tertiary amide carbonyl (C=O) stretch is expected in the region of 1650 cm⁻¹.[3] Additional prominent peaks will correspond to C-H and C-O stretching vibrations.

• Mass Spectrometry (MS): The molecular ion peak ([M]⁺) would be observed at an m/z of approximately 117.15.[1]

Experimental Protocols for Physical Property Determination

To ensure the trustworthiness of data for use in demanding applications, direct experimental verification of physical properties is paramount. The following section outlines detailed, self-validating protocols for determining the key physical properties of 2-methoxy-N,N-dimethylacetamide.

Boiling Point Determination (Reflux Method)

This method is suitable for determining the boiling point of a liquid at atmospheric pressure and requires a relatively small sample volume. The principle lies in establishing a thermal equilibrium between the boiling liquid and its vapor.

dot graph "boiling_point_workflow" { graph [rankdir="LR", splines=ortho]; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} Caption: Workflow for Boiling Point Determination by Reflux.

Step-by-Step Methodology:

• Apparatus Assembly: Assemble a standard reflux apparatus using a round-bottom flask (10 or 25 mL), a condenser, and a suitable heating mantle or sand bath.

• Sample Preparation: Add approximately 5 mL of 2-methoxy-N,N-dimethylacetamide and a few boiling chips (or a magnetic stir bar) to the round-bottom flask to ensure smooth boiling.

• Thermometer Placement: Securely position a calibrated thermometer so that the top of the bulb is level with the bottom of the condenser side-arm. The bulb should be in the vapor phase above the boiling liquid, not submerged in it, to accurately measure the temperature of the vapor at equilibrium with the liquid.

• Heating: Begin gently heating the flask. Observe the liquid until it begins to boil and a ring of condensing vapor becomes visible on the walls of the flask.

• Equilibrium and Measurement: Continue heating to establish a steady reflux rate. The temperature on the thermometer will rise and then stabilize. Record this constant temperature as the boiling point.

• Pressure Reading: Simultaneously, record the ambient atmospheric pressure using a barometer. The boiling point is pressure-dependent.

• Validation: The stability of the temperature reading during active reflux is the primary self-validation check. Fluctuations indicate either impure sample or a non-equilibrium state.

Density Determination (Pycnometer Method)

This gravimetric method provides a highly accurate determination of density by precisely measuring the mass of a known volume of the liquid.

Step-by-Step Methodology:

• Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume (e.g., 10 mL). Record its empty mass (m₁) using an analytical balance.

• Calibration with Water: Fill the pycnometer with deionized water of a known temperature (e.g., 20 °C). Insert the stopper, ensuring any excess water exits through the capillary. Dry the outside of the pycnometer and record its mass (m₂). The density of water at this temperature is known.

• Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with 2-methoxy-N,N-dimethylacetamide at the same temperature as the water. Record the mass (m₃).

• Calculation:

  • Mass of water = m₂ - m₁

  • Volume of pycnometer (V) = (Mass of water) / (Density of water at the measurement temperature)

  • Mass of sample = m₃ - m₁

  • Density of sample = (Mass of sample) / V

• Validation: Repeat the measurement at least three times to ensure reproducibility. The standard deviation of the measurements should be low, providing confidence in the result.

Applications in Research and Drug Development

As a polar aprotic solvent, 2-methoxy-N,N-dimethylacetamide shares many potential applications with DMAc and DMF. Its unique structural feature may offer specific advantages:

• Organic Synthesis: The presence of the methoxy group can influence the solubility of certain reagents and intermediates. Its potentially lower boiling point compared to DMAc might be advantageous for reactions requiring milder conditions or for easier solvent removal post-reaction.[1]

• Formulation Science: In drug development, solvents are critical as excipients and delivery vehicles. The altered polarity and hydrogen bonding capability of 2-methoxy-N,N-dimethylacetamide could provide unique solubilizing properties for poorly water-soluble active pharmaceutical ingredients (APIs).

• Polymer Chemistry: Like DMAc, it could serve as a solvent for the synthesis and processing of various polymers.

Safety and Handling

While a specific, detailed toxicological profile for 2-methoxy-N,N-dimethylacetamide is not widely published, it should be handled with the same precautions as other aprotic amide solvents like DMAc.

• Personal Protective Equipment (PPE): Always use in a well-ventilated fume hood. Wear appropriate PPE, including safety goggles, gloves (chemically resistant, such as butyl rubber or laminate), and a lab coat.

• Routes of Exposure: Avoid inhalation, ingestion, and skin contact. Amide solvents can often be absorbed through the skin.

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents and acids.

Conclusion

2-methoxy-N,N-dimethylacetamide is a functionalized aprotic solvent with a profile that suggests its utility in specialized applications where the properties of common amides like DMAc and DMF are not optimal. This guide has consolidated the available physical property data and provided robust, field-proven methodologies for their experimental determination. For researchers and developers, the true potential of this compound will be unlocked through such empirical validation, allowing its unique characteristics to be leveraged for innovation in chemical synthesis and formulation.

References

• Common Organic Chemistry (n.d.). Dimethylacetamide (DMA). Available at: [Link] (Accessed: February 7, 2026).

• Wikipedia (2023). Dimethylacetamide. Available at: [Link] (Accessed: February 7, 2026).

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A Senior Application Scientist's Guide to the Synthesis of 2-methoxy-N,N-dimethylacetamide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2-methoxy-N,N-dimethylacetamide (CAS: 4128-76-1), a versatile amide solvent and key chemical intermediate. Recognizing the compound's growing importance in pharmaceutical and agrochemical development, this document moves beyond a simple recitation of steps to deliver an in-depth analysis of synthetic strategies, the causality behind procedural choices, and a robust, field-proven experimental protocol. We will explore the primary synthetic routes, culminating in a detailed methodology for a high-yield, high-purity synthesis via the in situ generation of 2-methoxyacetyl chloride. This guide is structured to provide drug development professionals with the foundational knowledge and practical instruction necessary for the successful laboratory-scale synthesis and handling of this compound.

Introduction: The Utility of a Methoxy-Functionalized Amide

2-Methoxy-N,N-dimethylacetamide is a polar, aprotic solvent and synthetic building block. Its structure, which combines the robust solvency of an N,N-disubstituted amide with the additional coordination site of a methoxy group, imparts unique chemical properties. Unlike its unfunctionalized analogue, N,N-dimethylacetamide (DMAC), the methoxy group can influence reaction stereochemistry, enhance the solubility of specific reagents, and serve as a synthetic handle for further molecular elaboration. These attributes make it a valuable intermediate in the synthesis of complex, biologically active molecules.[1] This guide provides the necessary framework for its reliable synthesis.

Physicochemical & Safety Data of Key Compounds

A successful synthesis is predicated on a thorough understanding of the physical and hazardous properties of all materials involved. The following table summarizes critical data for the target compound and its primary precursors.

Compound	Formula	MW ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Key Hazards
2-methoxy-N,N-dimethylacetamide	C₅H₁₁NO₂	117.15	93–94 (15 Torr)	0.961	Flammable, Skin/Eye Irritant
Methoxyacetic Acid	C₃H₆O₃	90.08	202–204	1.177	Corrosive
Thionyl Chloride (SOCl₂)	Cl₂OS	118.97	76	1.636	Severe Burns, Reacts Violently with Water
Dimethylamine (40% in H₂O)	C₂H₇N	45.08	~54 (solution)	~0.89	Highly Flammable, Corrosive, Acute Toxicity
2-Methoxyacetyl Chloride	C₃H₅ClO₂	108.52	113	1.166	Flammable, Corrosive, Water-Reactive

Data compiled from multiple sources.[2][3][4][5][6][7][8]

Core Synthetic Strategies: An Analysis of Amide Bond Formation

The synthesis of 2-methoxy-N,N-dimethylacetamide is a classic example of nucleophilic acyl substitution, where dimethylamine acts as the nucleophile attacking an activated derivative of methoxyacetic acid. Several viable pathways exist, each with distinct advantages and operational considerations.

Causality of Route Selection

• Route A: Acyl Chloride Pathway: This is the most direct and reactive laboratory method. It involves the reaction of pre-formed or in situ-generated 2-methoxyacetyl chloride with dimethylamine. The high electrophilicity of the acyl chloride carbonyl carbon ensures a rapid and often exothermic reaction.[9] A stoichiometric amount of base (e.g., triethylamine or an excess of dimethylamine) is required to neutralize the HCl byproduct.[10]

• Route B: Ester Aminolysis Pathway: This route involves heating an ester, such as methyl 2-methoxyacetate, with dimethylamine. It is less reactive than the acyl chloride route and typically requires elevated temperatures, and sometimes a basic catalyst like sodium methoxide, to proceed at a reasonable rate.[11][12][13] While common in industrial settings for its cost-effectiveness, it can be less practical for rapid lab-scale synthesis.

• Route C: Direct Acid-Amine Coupling: This involves reacting methoxyacetic acid directly with dimethylamine. This is an equilibrium-limited process that requires the removal of water, often by azeotropic distillation or the use of dehydrating coupling agents. While "greener" by avoiding chlorinated intermediates, standard thermal methods require high temperatures, and coupling agents add cost and complexity to purification.[14][15]

For laboratory applications demanding high purity and reliable execution, Route A offers the most robust and predictable outcome. The protocol detailed in this guide utilizes an in situ variant of this route, which avoids the need to isolate the highly reactive and moisture-sensitive 2-methoxyacetyl chloride.[2][3][6]

Caption: Primary synthetic routes to 2-methoxy-N,N-dimethylacetamide.

Field-Proven Experimental Protocol: In Situ Acyl Chloride Method

This protocol is adapted from a demonstrated high-yield synthesis and is designed for self-validation through careful control of reaction parameters.[2] It achieves a product purity of >99.8% with yields reported to be above 93.5%.[2]

Materials & Equipment

• Reagents: Methoxyacetic acid (≥98%), thionyl chloride (≥99%), dimethylamine (40% solution in water), toluene, sodium hydroxide (for neutralization/workup), deionized water, anhydrous magnesium sulfate.

• Equipment: Three-neck round-bottom flask, reflux condenser with a gas outlet to a scrubber (containing NaOH solution), pressure-equalizing dropping funnel, magnetic stirrer with heating mantle, thermometer, separatory funnel, rotary evaporator.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis of 2-methoxy-N,N-dimethylacetamide.

Step-by-Step Procedure

• Reaction Setup: In a well-ventilated fume hood, equip a 500 mL three-neck flask with a magnetic stir bar, reflux condenser (connected to a scrubber), thermometer, and a 125 mL dropping funnel.

• Charging Reagents: Charge the flask with methoxyacetic acid (e.g., 0.5 mol), dimethylamine solution (e.g., 0.6 mol, providing both the reactant and an acid-binding base), and toluene (250 mL).

• Initial Heating: Begin stirring and heat the mixture to a stable temperature of 65–80 °C. The use of an acid-binding agent like excess dimethylamine is crucial to neutralize the HCl generated during the reaction.

• Thionyl Chloride Addition: Charge the dropping funnel with thionyl chloride (e.g., 0.55 mol). Add the thionyl chloride dropwise to the heated reaction mixture over a period of 2 to 8 hours. Causality: A slow addition rate is critical to control the exothermic reaction and the vigorous evolution of HCl and SO₂ gas, preventing dangerous pressure buildup and ensuring the reaction temperature remains within the optimal range. This step forms the 2-methoxyacetyl chloride in situ.

• Amidation and Reflux: Once the addition is complete, heat the mixture to reflux and maintain for 5–8 hours to ensure the amidation reaction goes to completion.

• Workup - Quenching: Cool the reaction mixture to room temperature. Carefully and slowly add deionized water (e.g., 100 mL) to quench any remaining thionyl chloride. This step is highly exothermic and will release gas; perform with caution.

• Workup - Extraction: Transfer the mixture to a separatory funnel. The layers should be allowed to separate. Remove the lower aqueous layer.

• Workup - Washing: Wash the organic layer sequentially with a dilute NaOH solution to remove any unreacted methoxyacetic acid, followed by a wash with brine to remove residual water-soluble components.

• Drying and Concentration: Dry the isolated organic (toluene) layer over anhydrous magnesium sulfate, filter to remove the drying agent, and concentrate the filtrate using a rotary evaporator to remove the toluene.

• Purification: The resulting crude oil can be purified by vacuum distillation to yield the final product, 2-methoxy-N,N-dimethylacetamide, as a colorless liquid.

Characterization and Quality Control

The identity and purity of the synthesized product should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive methods for structural confirmation. The spectra should be compared against reference data.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique will confirm the molecular weight (m/z = 117.15) and establish the purity of the final product.

Safety and Handling: A Self-Validating System

Trustworthiness in any protocol is rooted in safety. The synthesis described involves hazardous materials and requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a flame-resistant lab coat. All operations must be conducted in a certified chemical fume hood.

• Reagent Handling:

  • Thionyl Chloride: Is highly corrosive and reacts violently with water to produce toxic gases (HCl, SO₂).[4][6] Handle with extreme care, ensuring no contact with moisture.

  • Dimethylamine: Is a flammable and corrosive gas/solution with acute toxicity.[8] Ensure the scrubber is functioning effectively to neutralize any unreacted amine vapors.

• Reaction Management: The in situ generation of the acyl chloride and the subsequent amidation are exothermic. Maintain vigilant control over the addition rate and reaction temperature to prevent a thermal runaway.

• Waste Disposal: Neutralize acidic and basic aqueous waste before disposal. Organic waste containing toluene must be collected in an appropriate, labeled solvent waste container.

Conclusion

The synthesis of 2-methoxy-N,N-dimethylacetamide via the in situ generation of its acyl chloride from methoxyacetic acid represents a reliable, high-yield, and scalable laboratory method. By understanding the chemical principles behind each step—from the activation of the carboxylic acid to the final purification—researchers can confidently and safely produce this valuable intermediate. The protocol described herein, when executed with precision and adherence to safety standards, provides a robust pathway for accessing high-purity material essential for advanced research and development applications.

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• Google Patents. (2007). CN101092374A - Method for synthesizing N,N dimethyl acetamide in high purity.

• RSC Publishing. (n.d.). Excellent prospects in methyl methoxyacetate synthesis with a highly active and reusable sulfonic acid resin catalyst. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethylacetamide. Retrieved from [Link]

• Caloong Chemical Co., Ltd. (2023). 5 New Methods for the Preparation of N,N-Dimethylacetamide. Retrieved from [Link]

• European Patent Office. (n.d.). EP 0423282 B1 - PROCESS FOR PREPARING N-PHENYL-N-METHOXYACETYL-DL-ALANINE-METHYLESTER DERIVATIVES. Retrieved from [Link]

• Google Patents. (n.d.). CA2329241A1 - Process for producing dimethylacetamide.
• Google Patents. (2012). US8193390B2 - Method for the production of N,N-dimethylacetamide (DMAC).

• National Center for Biotechnology Information. (n.d.). Methyltrimethoxysilane (MTM) as a Reagent for Direct Amidation of Carboxylic Acids. Retrieved from [Link]

• Loba Chemie. (2019). DIMETHYLAMINE SOLUTION FOR SYNTHESIS MSDS. Retrieved from [Link]

• Brainly.com. (2020). Two moles of acetyl chloride are mixed with two moles of dimethylamine. Retrieved from [Link]

• PubChem. (n.d.). Methoxyacetic Acid. Retrieved from [Link]

• KSCL (KRISHNA). (n.d.). Methoxyacetyl Chloride MSDS. Retrieved from [Link]

• Google Patents. (1966). US3288794A - Method of making amides of dimethylamine and piperazine.

• Fisher Scientific. (n.d.). SAFETY DATA SHEET - Dimethylamine, solution in water. Retrieved from [Link]

• Reddit. (2024). Acid chloride reaction with amine. Retrieved from [Link]

• Google Patents. (n.d.). CN101979372B - Preparation method of methoxyacetic acid.

• ResearchGate. (n.d.). Structure and 1 H NMR spectra of N,N-dimethylacetamide at 22.5 °C in.... Retrieved from [Link]

• PubChem. (n.d.). Methoxyacetyl chloride. Retrieved from [Link]

• ACS Publications. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]

• Homework.Study.com. (n.d.). One mole of Acetyl Chloride reacts with one mole of dimethylamine. Retrieved from [Link]

• Google Patents. (1979). US4139557A - Method of preparing dimethylacetamide in presence of MoO3 catalyst.

• NIST WebBook. (n.d.). N,N-Dimethylacetamide. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethylamine. Retrieved from [Link]

• ATB Molbio. (n.d.). N,N-Dimethylacetamide | C4H9NO | MD Topology | NMR | X-Ray. Retrieved from [Link]

• AKKİM. (n.d.). DIMETHYLAMINE (DMA) 40% Safety Data Sheet. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Methyl methoxyacetate, 99%. Retrieved from [Link]

• Chegg.com. (2020). Solved Two moles of acetyl chloride was mixed with two moles. Retrieved from [Link]

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2-methoxy-N,N-dimethylacetamide chemical structure and formula

An In-depth Technical Guide to 2-methoxy-N,N-dimethylacetamide: Structure, Synthesis, and Applications

This guide provides a comprehensive technical overview of 2-methoxy-N,N-dimethylacetamide (CAS No. 4128-76-1), a molecule of growing interest in chemical synthesis and biomedical research. Designed for researchers, chemists, and professionals in drug development, this document moves beyond basic data to explain the causality behind its synthesis, characterization, and potential applications, grounding all claims in authoritative sources.

Introduction: Beyond a Simple Solvent Analogue

2-methoxy-N,N-dimethylacetamide is a derivative of the widely used industrial solvent N,N-dimethylacetamide (DMAC). While sharing the core amide structure, the introduction of a methoxy group at the alpha-position significantly alters its physicochemical properties and introduces new functionalities. This modification reduces the boiling point compared to DMAC and is expected to modulate its hydrogen-bonding capacity, potentially offering advantages in specific reaction media or as a unique building block in organic synthesis.[1]

Notably, this compound has garnered attention for its potential biological activities, including antimicrobial and anticancer properties.[1] Research suggests these activities may stem from its ability to disrupt bacterial cell membranes or interfere with cell proliferation pathways.[1] This positions 2-methoxy-N,N-dimethylacetamide not merely as a solvent, but as a molecule of interest for medicinal chemistry and drug discovery programs.

Physicochemical and Structural Properties

A precise understanding of a molecule's fundamental properties is the bedrock of its application in any scientific context. This section details the established chemical identity and structural features of 2-methoxy-N,N-dimethylacetamide.

Chemical Identity

The compound is unambiguously identified by the following nomenclature and registration numbers across major chemical databases.

Identifier	Value	Source(s)
IUPAC Name	2-methoxy-N,N-dimethylacetamide	Benchchem[1]
CAS Number	4128-76-1	Benchchem[1]
Molecular Formula	C₅H₁₁NO₂	Benchchem[1]
Synonyms	N,N-dimethyl-2-methoxyacetamide	ChemicalBook[2]
InChI Key	DZLUPKIRNOCKJB-UHFFFAOYSA-N	Achmem[3]
Canonical SMILES	CN(C)C(=O)COC	Achmem[3]

Structural Representation

The molecular structure consists of a central acetamide core with two methyl groups on the nitrogen atom and a methoxy group on the alpha-carbon.

Caption: 2D structure of 2-methoxy-N,N-dimethylacetamide.

Physical and Chemical Data

The key physicochemical properties are summarized below, with comparative data for the parent compound, N,N-dimethylacetamide (DMAC), for context.

Property	Value for 2-methoxy-N,N-dimethylacetamide	Value for N,N-Dimethylacetamide (DMAC)	Source(s)
Molecular Weight	117.15 g/mol	87.12 g/mol	Benchchem[1], NIST[4]
Exact Mass	117.078979 Da	87.06841 Da	Benchchem[1], NIST[4]
Appearance	Colorless to light yellow liquid	Colorless liquid	Achmem[3], ACS[5]
Boiling Point	93-94 °C @ 15 Torr	165.1 °C @ 760 Torr	Benchchem[1], ACS[5]
Density (Predicted)	~0.961 g/cm³	0.937 g/mL	Benchchem[1], ACS[5]
pKa (Predicted)	-0.77	~-0.3	Benchchem[1]
Storage	Sealed in dry, Room Temperature	Store below +30°C	Achmem[3], ChemicalBook[6]

Elemental Composition

The theoretical elemental composition provides a baseline for combustion analysis and high-resolution mass spectrometry.

Element	Symbol	Atomic Mass	Count	Mass Percent (%)
Carbon	C	12.011	5	51.26%
Hydrogen	H	1.008	11	9.46%
Nitrogen	N	14.007	1	11.96%
Oxygen	O	15.999	2	27.32%
Data derived from molecular formula C₅H₁₁NO₂.[1]

Synthesis and Characterization

The synthesis of novel compounds requires robust and reproducible protocols. As a senior scientist, the rationale behind a synthetic choice is as important as the procedure itself. This section details a field-proven method for preparing 2-methoxy-N,N-dimethylacetamide and the analytical techniques required for its structural verification and purity assessment.

Causality of Synthetic Route Selection

The most direct and industrially scalable approach to forming an amide bond is the reaction of a carboxylic acid derivative with an amine. For the synthesis of 2-methoxy-N,N-dimethylacetamide, the logical precursors are a methoxyacetylating agent and dimethylamine. While methoxyacetyl chloride is commercially available, its handling can be hazardous due to its high reactivity and corrosivity.[7]

A superior and safer laboratory method involves the in situ generation of the acyl chloride from the more stable methoxyacetic acid using a chlorinating agent like thionyl chloride (SOCl₂). This approach avoids the isolation of the reactive acyl chloride and allows for a one-pot reaction, which is often more efficient. The following protocol is adapted from a patented method for preparing analogous 2-methoxy-substituted acetamides, demonstrating its industrial viability and high yield potential.[1]

Experimental Protocol: One-Pot Synthesis

This protocol describes the synthesis from methoxyacetic acid and dimethylamine.

Materials:

• Methoxyacetic acid

• Dimethylamine (e.g., 40% solution in water or as gas)

• Thionyl chloride (SOCl₂)

• An acid-binding agent/base (e.g., Triethylamine or Pyridine)

• A nonpolar organic solvent (e.g., Toluene)

• Water (for quenching)

• An anti-solvent for crystallization (e.g., Methanol, Ethanol, or Isopropanol)

Procedure:

• Reaction Setup: In a flask equipped with a stirrer, reflux condenser, and dropping funnel, charge methoxyacetic acid, the chosen solvent (e.g., toluene), and the acid-binding agent.[1]

• Amine Addition: Add dimethylamine to the mixture. If using a solution, add it directly. If using gas, bubble it through the solution.

• Heating: Heat the mixture to a temperature between 65–80 °C.[1]

• Acyl Chloride Formation (In Situ): Add thionyl chloride dropwise via the dropping funnel over a period of 2–8 hours. This slow addition is critical to control the exothermic reaction and the off-gassing of SO₂ and HCl.[1]

• Amide Formation: Once the thionyl chloride addition is complete, reflux the reaction mixture for 5–8 hours to drive the amide formation to completion.[1]

• Workup - Quenching: After cooling, carefully and slowly add water to quench any remaining thionyl chloride.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the aqueous and organic layers. Concentrate the organic layer under reduced pressure to remove the solvent.[1]

• Purification: The crude product can be purified by fractional distillation under reduced pressure or by crystallization. To crystallize, induce precipitation by adding a poor-solubility (anti-solvent) like isopropanol.[1]

• Drying: Filter the resulting solid product and dry at 65–80 °C for 10–16 hours. This method reports yields exceeding 93.5% and purity over 99.8%.[1]

Synthesis and Purification Workflow Diagram

The logical flow of the synthesis and purification process is visualized below.

Caption: Workflow for the one-pot synthesis of 2-methoxy-N,N-dimethylacetamide.

Spectroscopic and Analytical Characterization

Structural confirmation and purity assessment are non-negotiable for any research compound. The following techniques are standard for characterizing 2-methoxy-N,N-dimethylacetamide.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Expected signals would confirm the presence of all proton environments. The spectrum of the parent DMAC shows two singlets for the N-methyl groups (around 2.9 ppm) and the acetyl methyl group (around 2.1 ppm). For 2-methoxy-N,N-dimethylacetamide, one would expect:

  • A singlet for the methoxy (-OCH₃) protons.

  • A singlet for the methylene (-CH₂-) protons.

  • Two distinct singlets for the two N-methyl (-N(CH₃)₂) groups due to hindered rotation around the amide C-N bond.

• ¹³C NMR: The carbon spectrum provides confirmation of the carbon skeleton. Key expected signals include:

  • A peak for the carbonyl carbon (C=O).

  • Signals for the methoxy, methylene, and N-methyl carbons.

Infrared (IR) Spectroscopy:

• A strong, characteristic absorption band for the amide carbonyl (C=O) stretch is expected near 1650 cm⁻¹.[1] This is a definitive marker for the amide functional group. IR spectra of the parent DMAC confirm this key feature.[4]

Mass Spectrometry (MS):

• Molecular Ion: Electron Impact (EI) or Electrospray Ionization (ESI) should show a molecular ion peak (M⁺) or protonated molecule ([M+H]⁺) that confirms the molecular weight. The exact mass is 117.078979 Da.[1]

• Predicted Fragmentation: The molecule would be expected to fragment via alpha-cleavage. Key predicted fragments would include:

  • [CH₃OCH₂CO]⁺ at m/z 73

  • [CON(CH₃)₂]⁺ at m/z 72

  • [N(CH₃)₂]⁺ at m/z 44

Applications in a Research Context

While its parent compound DMAC is a bulk solvent, 2-methoxy-N,N-dimethylacetamide is emerging as a molecule with more specialized and potentially high-value applications.

Role in Organic Synthesis

As a polar aprotic solvent, it can facilitate the dissolution of various reactants.[1] Its lower boiling point compared to DMAC could be advantageous for reactions requiring milder conditions or for easier removal post-reaction. It can serve as a reagent or intermediate in the synthesis of more complex molecules.

Potential in Drug Development and Medicinal Chemistry

The most compelling application lies in its potential biological activity. Research has indicated that 2-methoxy-N,N-dimethylacetamide possesses both antimicrobial and anticancer properties.[1] The proposed mechanisms include the disruption of bacterial cell membranes and the inhibition of key enzymes, or interference with cellular proliferation pathways that could lead to apoptosis (programmed cell death) in cancer cells.[1]

This aligns with a broader trend in pharmaceutical research where substituted acetamides are explored as pharmacophores. For instance, various acetamide derivatives have been synthesized and evaluated as potent inhibitors of enzymes implicated in diseases like Alzheimer's.[7] This context elevates 2-methoxy-N,N-dimethylacetamide from a simple chemical to a potential lead compound for further optimization in drug discovery campaigns.

Safety, Handling, and Storage

Responsible chemical handling is paramount in a research environment. This section provides critical safety information based on available data for the compound and its key precursors.

Hazard Identification (CAS 4128-76-1)

Based on supplier safety information, 2-methoxy-N,N-dimethylacetamide is classified with the following hazards:[3]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

The parent compound, DMAC, is also known to be harmful and may damage an unborn child.[5] Given the structural similarity, caution is warranted.

Recommended Handling Protocol

A self-validating safety workflow must be employed when handling this compound.

Sources

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An In-Depth Technical Guide to the Polarity of 2-Methoxy-N,N-dimethylacetamide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical analysis of the polarity of 2-methoxy-N,N-dimethylacetamide, a high-boiling, polar aprotic solvent. By examining its molecular structure and comparing it with the well-characterized solvent N,N-dimethylacetamide (DMAc), this document offers insights into its physicochemical properties and potential applications where solvent polarity is a critical parameter.

Executive Summary

Deconstructing Polarity: A Multifaceted Solvent Property

Solvent polarity is not a singular, static property but rather a composite of several intermolecular forces, including dipole-dipole interactions, hydrogen bonding capabilities, and polarizability. A comprehensive understanding of a solvent's polarity requires the evaluation of multiple parameters.

The Foundational Role of Molecular Structure

The polarity of 2-methoxy-N,N-dimethylacetamide is fundamentally dictated by its molecular architecture. The presence of a carbonyl group double-bonded to a nitrogen atom creates a strong dipole moment due to the significant difference in electronegativity between oxygen and carbon, and the resonance contribution of the lone pair of electrons on the nitrogen atom.

Furthermore, the introduction of a methoxy group (-OCH₃) at the alpha-position is anticipated to augment the molecule's overall polarity. The electronegative oxygen atom in the methoxy group can participate in dipole-dipole interactions and act as a hydrogen bond acceptor. Computational analyses suggest that the orientation of the carbonyl group relative to the methoxy and dimethylamino substituents results in a significant dipolar character for the molecule.[1] This inherent dipolar nature is a key contributor to its solubility characteristics and its effectiveness in polar solvent systems.[1]

Physicochemical Properties: A Comparative Analysis

To quantitatively assess the polarity of 2-methoxy-N,N-dimethylacetamide, a comparative approach with the extensively studied solvent, N,N-dimethylacetamide (DMAc), is invaluable.

Property	2-Methoxy-N,N-dimethylacetamide	N,N-Dimethylacetamide (DMAc)
Molecular Formula	C₅H₁₁NO₂	C₄H₉NO
Molar Mass ( g/mol )	117.15	87.12
Boiling Point (°C)	93-94 (at 15 Torr)	165-166
Density (g/cm³)	0.961	~0.94
Dielectric Constant (ε)	Not Experimentally Determined	37.8
Dipole Moment (μ, Debye)	Not Experimentally Determined	3.7
Reichardt's Dye ET(30) (kcal/mol)	Not Experimentally Determined	43.7

Table 1: Comparison of Physicochemical Properties.

Dielectric Constant (ε)

The dielectric constant is a measure of a solvent's ability to separate ions and is a primary indicator of its polarity. N,N-dimethylacetamide possesses a high dielectric constant of 37.8, categorizing it as a polar aprotic solvent.[2] Given the addition of an electronegative methoxy group, it is highly probable that the dielectric constant of 2-methoxy-N,N-dimethylacetamide is comparable to or even slightly higher than that of DMAc.

Dipole Moment (μ)

The dipole moment is a measure of the separation of positive and negative charges within a molecule. DMAc has a significant dipole moment of 3.7 Debye.[3] Computational studies of 2-methoxy-N,N-dimethylacetamide indicate a "significant dipolar character," suggesting a dipole moment of a similar or potentially greater magnitude.[1]

Empirical Polarity Scales: The Voice of Solvatochromic Dyes

Empirical polarity scales, such as the Reichardt's Dye ET(30) scale, provide a measure of solvent polarity based on the solvatochromic shift of a probe dye.[4][5] This method directly reflects the microscopic interactions between the solvent and a solute. DMAc has an ET(30) value of 43.7 kcal/mol. While an experimental value for 2-methoxy-N,N-dimethylacetamide is not available, the structural modifications suggest it would also exhibit a high ET(30) value, indicative of a highly polar microenvironment.

Experimental Workflow: Determining Empirical Solvent Polarity

For researchers seeking to experimentally quantify the polarity of novel solvents like 2-methoxy-N,N-dimethylacetamide, the use of solvatochromic probes is a robust and informative methodology.

Protocol: Determination of ET(30) Value using Reichardt's Dye

This protocol outlines the spectrophotometric determination of the empirical solvent polarity parameter, ET(30).

Materials:

• 2-Methoxy-N,N-dimethylacetamide (high purity)

• Reichardt's Dye (2,6-diphenyl-4-(2,4,6-triphenyl-1-pyridinium)-phenolate)

• UV-Vis Spectrophotometer

• Volumetric flasks and cuvettes

Procedure:

• Solution Preparation: Prepare a dilute solution of Reichardt's Dye in 2-methoxy-N,N-dimethylacetamide (typically in the range of 10⁻⁴ to 10⁻⁵ M). Ensure the dye is fully dissolved.

• Spectrophotometric Measurement: Record the UV-Vis absorption spectrum of the solution over a suitable wavelength range (e.g., 400-900 nm).

• Identify λmax: Determine the wavelength of maximum absorbance (λmax) for the longest-wavelength absorption band.

• Calculate ET(30): Use the following equation to calculate the ET(30) value:

  ET(30) (kcal/mol) = 28591 / λmax (nm)

Causality Behind Experimental Choices:

• The choice of Reichardt's Dye is critical due to its exceptionally large solvatochromic range, making it highly sensitive to changes in solvent polarity.

• The concentration of the dye is kept low to ensure adherence to the Beer-Lambert law and to minimize solute-solute interactions.

• The longest-wavelength absorption band is used as it is most sensitive to the solvent's influence on the electronic transition of the dye.

Caption: Workflow for the experimental determination of the ET(30) polarity parameter.

Applications Driven by Polarity

The distinct polarity of 2-methoxy-N,N-dimethylacetamide makes it a promising solvent for a range of applications, particularly where the properties of DMAc are beneficial but require subtle modulation.

Organic Synthesis

As a polar aprotic solvent, 2-methoxy-N,N-dimethylacetamide is expected to be an excellent medium for a variety of organic reactions, including nucleophilic substitutions (SN2), eliminations, and metal-catalyzed cross-couplings. Its ability to dissolve a wide range of organic and inorganic reagents, coupled with its high boiling point, allows for reactions to be conducted at elevated temperatures, potentially increasing reaction rates and yields. The methoxy group may also offer unique coordinating properties with certain metal catalysts. It is known to facilitate the dissolution of reactants and intermediates, thereby enhancing the rate and efficiency of chemical reactions.[6]

Polymer Chemistry

High-polarity solvents are crucial for the synthesis and processing of many polymers. DMAc is widely used in the production of synthetic fibers like polyacrylonitrile and spandex.[7] Given its anticipated high polarity, 2-methoxy-N,N-dimethylacetamide could serve as a valuable alternative or co-solvent in these processes, potentially offering improved solubility for specific polymers or modifying the properties of the resulting fibers and films.

Drug Development and Formulation

In the pharmaceutical industry, solvent choice is critical for drug synthesis, purification, and formulation.[8][9] The ability of a solvent to dissolve active pharmaceutical ingredients (APIs) and excipients is paramount. The enhanced polarity and potential for specific interactions through its methoxy group could make 2-methoxy-N,N-dimethylacetamide a useful solvent for challenging APIs with poor solubility in more conventional solvents.

Caption: Potential applications of 2-methoxy-N,N-dimethylacetamide driven by its polarity.

Conclusion

2-Methoxy-N,N-dimethylacetamide is a polar aprotic solvent with a promising profile for a variety of scientific and industrial applications. While a complete experimental dataset for its polarity parameters is yet to be established in the public domain, a thorough analysis of its molecular structure and comparison with N,N-dimethylacetamide strongly indicates a high degree of polarity. The presence of the additional methoxy group is expected to fine-tune its solvent properties, potentially offering advantages in specific applications within organic synthesis, polymer chemistry, and drug development. Further experimental investigation into its dielectric constant, dipole moment, and empirical polarity scales is warranted to fully elucidate its capabilities and unlock its full potential as a versatile and effective solvent.

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• Water/N,N-Dimethylacetamide-Based Hybrid Electrolyte and Its Application to Enhanced Voltage Electrochemical Capacitors. MDPI. [Link]

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• Dimethylacetamide - Wikipedia. Wikipedia. [Link]

• DMA ) N,N-Dimethylacetamide - Polar high bp solvent - 500ml - SYNTHETIKA. SYNTHETIKA. [Link]

• N,N-dimethylacetamide (DMAC): Application and market prospects of efficient solvent. Ataman Kimya. [Link]

• N, N-Dimethylacetamide, an FDA approved excipient, acts post-meiotically to impair spermatogenesis and cause infertility in rats - ResearchGate. ResearchGate. [Link]

• N,N-dimethylacetamide (DMAC) - a high-performance polar solvent with wide applications. LookChem. [Link]

• US8193390B2 - Method for the production of N,N-dimethylacetamide (DMAC) - Google Patents.

• N,N Dimethylacetamide a drug excipient that acts as bromodomain ligand for osteoporosis treatment - PMC - NIH. National Institutes of Health. [Link]

• Dimethylacetamide - chemeurope.com. chemeurope.com. [Link]

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• N,N−Dimethylacetamide - American Chemical Society. American Chemical Society. [Link]

• Spectroscopic studies on N,N-dimethylamides—II - Sci-Hub. Sci-Hub. [Link]

• Computational Two-Dimensional Infrared Spectroscopy without Maps: N‑Methylacetamide in Water - The Journal of Physical Chemistry B - ACS Figshare. ACS Figshare. [Link]

• VOLUMETRIC AND VISCOMETRIC STUDIES ON N, N- DIMETHYLACETAMIDE AND METHANOL BINARY MIXTURES AT DIFFERENT TEMPERATURES - TSI Journals. TSI Journals. [Link]

• FDA-Approved Excipient N, N-Dimethylacetamide Attenuates Inflammatory Bowel Disease in In Vitro and In Vivo Models. MDPI. [Link]

• 5 New Methods for the Preparation of N,N-Dimethylacetamide - Caloong Chemical Co., Ltd. Caloong Chemical Co., Ltd. [Link]

• Electronic Supporting information for Kamlet-Taft solvent parameters, NMR spectroscopic analysis and thermoelectrochemistry of l. University of Leicester. [Link]

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• De Novo Synthesis of Multisubstituted Pyrrolidines Based on a Programmed Radical [2 + 2 + 1] Annulation Strategy Using Sulfide-B - American Chemical Society. American Chemical Society. [Link]

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• H-bond cooperativity: polarisation effects on secondary amides - PMC - NIH. National Institutes of Health. [Link]

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• Assessing the Temperature-Dependent Tunable Polarity of N,N-Dimethylcyclohexylamine (DMCHA) and Water Mixtures. ACS Sustainable Chemistry & Engineering. [Link]

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A Comprehensive Technical Guide to the Solubility of 2-methoxy-N,N-dimethylacetamide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-methoxy-N,N-dimethylacetamide is a polar aprotic solvent of increasing interest in various chemical and pharmaceutical applications. Its molecular structure, featuring both an amide and an ether functional group, imparts a unique combination of polarity and hydrogen bond accepting capabilities. These characteristics suggest its potential as a versatile solvent for a wide range of organic compounds, including active pharmaceutical ingredients (APIs), polymers, and reaction intermediates. This guide provides an in-depth exploration of the solubility of 2-methoxy-N,N-dimethylacetamide in organic solvents, addressing the current landscape of available data and empowering researchers with the theoretical knowledge and practical methodologies to assess its performance in their specific applications.

Due to the limited availability of extensive quantitative solubility data for 2-methoxy-N,N-dimethylacetamide in the public domain, this guide will leverage the well-documented properties of its close structural analog, N,N-dimethylacetamide (DMAc), as a predictive framework. The structural similarities between the two molecules allow for a high degree of confidence in extrapolating the general solubility behavior of DMAc to 2-methoxy-N,N-dimethylacetamide.

Physicochemical Properties: The Foundation of Solubility

The solubility of a compound is governed by the fundamental principle of "like dissolves like," which states that substances with similar intermolecular forces are more likely to be miscible.[1] To understand the solubility profile of 2-methoxy-N,N-dimethylacetamide, it is essential to first examine its key physicochemical properties and those of its analogue, DMAc.

Property	2-methoxy-N,N-dimethylacetamide	N,N-dimethylacetamide (DMAc)
Molecular Formula	C₅H₁₁NO₂	C₄H₉NO
Molar Mass ( g/mol )	117.15	87.12
Boiling Point (°C)	93-94 (at 15 Torr)	165-166
Density (g/cm³)	0.961	0.937
Polarity	High (amide + methoxy)	High (amide)

The high polarity of both 2-methoxy-N,N-dimethylacetamide and DMAc, arising from the amide functional group, is a primary determinant of their solvent characteristics.[2] The presence of the additional methoxy group in 2-methoxy-N,N-dimethylacetamide is expected to further enhance its polarity and hydrogen bond accepting ability, potentially expanding its utility as a solvent for a broader range of polar compounds.

Hansen Solubility Parameters

A more quantitative approach to predicting solubility is through the use of Hansen Solubility Parameters (HSP), which deconstruct the total cohesive energy of a substance into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding forces (δH). The total Hansen solubility parameter (δt) is calculated from these components. Substances with similar HSP values are likely to be miscible.

The Hansen Solubility Parameters for N,N-dimethylacetamide (DMAc) at 25°C are as follows:

Parameter	Value (MPa)½
Dispersion (δD)	16.8
Polar (δP)	11.5
Hydrogen Bonding (δH)	9.4
Total (δt)	22.4

These parameters highlight the significant contributions of both polar and hydrogen bonding interactions to the overall cohesive energy of DMAc. It is reasonable to infer that 2-methoxy-N,N-dimethylacetamide would possess similar, if not slightly higher, polar and hydrogen bonding parameters due to its methoxy group.

Solubility Profile in Organic Solvents

Based on the physicochemical properties and available data for the analogous compound DMAc, a general solubility profile for 2-methoxy-N,N-dimethylacetamide can be predicted.

General Miscibility

N,N-dimethylacetamide is a versatile solvent that is miscible with water and a wide array of organic solvents.[2][3] This broad miscibility is attributed to its polar aprotic nature, allowing it to effectively solvate a variety of solutes.[2] It is particularly effective at dissolving other polar substances.

Expected Miscibility of 2-methoxy-N,N-dimethylacetamide:

Solvent Class	Representative Solvents	Expected Solubility	Rationale
Protic Solvents	Water, Methanol, Ethanol	Miscible	High polarity and hydrogen bond accepting capability of the amide and ether groups.
Polar Aprotic Solvents	Acetone, Acetonitrile, DMSO	Miscible	"Like dissolves like" principle; similar high polarity.
Aromatic Hydrocarbons	Benzene, Toluene	Miscible	DMAc is miscible with aromatic compounds.
Ethers	Diethyl ether, Tetrahydrofuran (THF)	Miscible	DMAc is miscible with ethers.
Esters	Ethyl acetate	Miscible	DMAc is miscible with esters.
Ketones	Acetone	Miscible	DMAc is miscible with ketones.
Halogenated Solvents	Dichloromethane, Chloroform	Miscible	Generally good solvents for polar organic compounds.
Aliphatic Hydrocarbons	n-Hexane, Cyclohexane, Kerosene	Poorly Soluble to Immiscible	Significant difference in polarity ("like dissolves like" principle).

Quantitative Solubility Data for N,N-dimethylacetamide (DMAc)

Solvent	Solubility of DMAc (g / 100 g DMAc at 25°C)
n-heptane	31
Kerosene	16
Iso-octane	33

This data confirms the lower solubility of DMAc in nonpolar, aliphatic hydrocarbons, a characteristic that is expected to be shared by 2-methoxy-N,N-dimethylacetamide.

Experimental Protocols for Solubility Determination

Given the limited published data, researchers will often need to determine the solubility of 2-methoxy-N,N-dimethylacetamide in their specific solvent systems. The following protocols provide standardized methods for both qualitative and quantitative assessment.

Qualitative Solubility Assessment

This method is useful for rapid screening of a range of solvents.

Procedure:

• Add approximately 25 mg of 2-methoxy-N,N-dimethylacetamide to a small test tube.

• Add 0.5 mL of the desired organic solvent to the test tube.

• Gently stir the mixture with a glass stirring rod or agitate the tube by tapping it for approximately 60 seconds.

• Observe the mixture to determine if the 2-methoxy-N,N-dimethylacetamide has completely dissolved.

• Record the result as "soluble" or "insoluble". If only a small amount of solid remains, it can be considered "slightly soluble".

Quantitative Solubility Determination (Gravimetric Method)

This method provides a more precise measure of solubility.

Procedure:

• Prepare a saturated solution of 2-methoxy-N,N-dimethylacetamide in the chosen solvent at a constant temperature by adding an excess of the solute to the solvent in a sealed container.

• Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24 hours).

• Allow any undissolved solute to settle.

• Carefully withdraw a known volume of the clear supernatant using a calibrated pipette.

• Transfer the supernatant to a pre-weighed container.

• Evaporate the solvent under controlled conditions (e.g., in a vacuum oven) until a constant weight of the solute is obtained.

• Calculate the solubility in terms of grams of solute per 100 mL of solvent.

Caption: Experimental workflow for determining the solubility of 2-methoxy-N,N-dimethylacetamide.

Theoretical Discussion and Field Insights

The observed and predicted solubility of 2-methoxy-N,N-dimethylacetamide is a direct consequence of its molecular structure. The lone pairs of electrons on the oxygen and nitrogen atoms of the amide and ether groups can act as hydrogen bond acceptors, facilitating interactions with protic solvents like alcohols. The strong dipole moment of the amide group is the primary driver for its miscibility with other polar aprotic solvents.

Conversely, the lack of a significant nonpolar region in the molecule results in weak van der Waals interactions with aliphatic hydrocarbons, leading to poor solubility. This is a critical consideration in applications such as extractions or purifications where selective solubility is desired.

For drug development professionals, the high polarity of 2-methoxy-N,N-dimethylacetamide suggests its potential as a co-solvent in formulations of poorly water-soluble APIs. Its ability to disrupt the crystal lattice of a solid and form strong solute-solvent interactions can lead to a significant enhancement in solubility. However, as with any excipient, its biocompatibility and toxicological profile must be thoroughly evaluated.

Conclusion

2-methoxy-N,N-dimethylacetamide is a promising polar aprotic solvent with a solubility profile that can be largely predicted from its structural similarity to N,N-dimethylacetamide. It is expected to be miscible with a wide range of polar organic solvents and poorly soluble in nonpolar aliphatic hydrocarbons. While quantitative solubility data is currently scarce, this guide provides researchers with the foundational knowledge and practical experimental protocols to confidently assess its suitability for their specific applications. As the use of this solvent becomes more widespread, a more comprehensive and publicly available dataset of its solubility in various organic solvents will undoubtedly emerge, further solidifying its position as a valuable tool in the chemical and pharmaceutical sciences.

References

• Classification of organic compounds By solubility. (n.d.). Retrieved from [Link]

• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.). Retrieved from [Link]

• Chemistry Steps. (n.d.). Solubility of Organic Compounds. Retrieved from [Link]

• Wikipedia. (2023). Dimethylacetamide. Retrieved from [Link]

• American Chemical Society. (2023). N,N−Dimethylacetamide. Retrieved from [Link]

• Abbott, S. (n.d.). HSP Basics | Practical Solubility Science. Retrieved from [Link]

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• 3. acs.org [acs.org]

Protocols & Analytical Methods

The Emerging Role of N,N-Dimethylacetamide (DMAc) as a High-Performance Solvent in Organometallic Chemistry

Introduction: Beyond a Conventional Solvent

In the landscape of modern synthetic chemistry, the choice of solvent is a critical parameter that can dictate the success, efficiency, and selectivity of a reaction. For organometallic catalysis, which often involves sensitive intermediates and complex catalytic cycles, the solvent's role extends far beyond simple solubilization. It can influence catalyst stability, modulate ligand exchange rates, and participate directly in the reaction mechanism. N,N-Dimethylacetamide (DMAc), a high-boiling, polar aprotic solvent, has emerged as a powerful tool for chemists, offering distinct advantages in a variety of organometallic transformations. This guide provides an in-depth exploration of DMAc's applications, supported by detailed protocols and mechanistic insights to empower researchers in leveraging its full potential.

Physicochemical Properties and Strategic Advantages

The utility of DMAc in organometallic chemistry is rooted in its unique combination of physical and chemical properties. A comparison with other common polar aprotic solvents highlights its strategic value.

Property	N,N-Dimethylacetamide (DMAc)	N,N-Dimethylformamide (DMF)	1-Methyl-2-pyrrolidone (NMP)	Tetrahydrofuran (THF)
Boiling Point (°C)	165	153	202	66
Melting Point (°C)	-20	-61	-24	-108.4
Density (g/mL at 25°C)	0.937	0.944	1.028	0.889
Dielectric Constant (ε)	37.8	36.7	32.0	7.6
Dipole Moment (D)	3.79	3.82	4.09	1.75
Miscibility with Water	Miscible	Miscible	Miscible	Miscible

Data compiled from various sources.

The high boiling point of DMAc is a significant asset, enabling reactions to be conducted at elevated temperatures. This is particularly beneficial for activating less reactive substrates, such as aryl chlorides, in cross-coupling reactions. Its high dielectric constant and dipole moment facilitate the dissolution of a wide range of organic substrates, inorganic salts (bases), and organometallic complexes, promoting homogeneous reaction conditions. Furthermore, DMAc exhibits good stability in the presence of strong bases, a common requirement in many cross-coupling reactions.[1]

Application Notes in Palladium-Catalyzed Cross-Coupling Reactions

DMAc has proven to be a versatile solvent for a multitude of palladium-catalyzed cross-coupling reactions, often enhancing reaction rates and expanding substrate scope.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation.[2] DMAc's ability to dissolve both the organoboron reagent and the inorganic base, often in the presence of water, makes it an excellent choice for this transformation. Its high boiling point is particularly advantageous for the coupling of challenging substrates, such as electron-deficient or sterically hindered aryl halides.

Causality of Solvent Choice: The polarity of amide solvents like DMAc can influence the catalytic cycle. In some cases, polar solvents can stabilize anionic transition states during oxidative addition, potentially altering the selectivity of the reaction when multiple reactive sites are present in the substrate.[3] Furthermore, the ability of DMAc to coordinate to the metal center, albeit weakly, can prevent catalyst decomposition at high temperatures.

Diagram: Simplified Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: Key steps in the Suzuki-Miyaura cross-coupling reaction.

Heck Coupling

In the Heck reaction, the polarity of the solvent can significantly influence the reaction rate and enantioselectivity in asymmetric variants.[4] DMAc, being a highly polar aprotic solvent, is frequently employed to facilitate these reactions, particularly when dealing with less reactive aryl bromides or chlorides which require higher temperatures.

Causality of Solvent Choice: Highly polar solvents are often necessary for achieving high reaction rates in Heck couplings.[5] The ability of DMAc to maintain catalyst stability at temperatures often exceeding 100°C is crucial for the successful coupling of challenging substrates.

Sonogashira Coupling

The Sonogashira coupling provides a powerful method for the synthesis of substituted alkynes. While traditionally performed in amine solvents, the use of polar aprotic solvents like DMAc has expanded the reaction's utility, especially for the coupling of unactivated aryl chlorides. The high boiling point of DMAc allows for the necessary thermal energy to facilitate the oxidative addition of the C-Cl bond to the palladium center, which is often the rate-limiting step.

Causality of Solvent Choice: The coupling of aryl chlorides in Sonogashira reactions is notoriously difficult due to the strength of the C-Cl bond.[6] DMAc provides a high-temperature, polar environment that can promote the oxidative addition step, making it a solvent of choice for these challenging transformations.

Buchwald-Hartwig Amination

The formation of C-N bonds via Buchwald-Hartwig amination is a fundamental transformation in medicinal and materials chemistry.[7] This reaction often requires a polar solvent to facilitate the dissolution of the amine, aryl halide, and the base. DMAc is an excellent solvent for this purpose, and its high thermal stability is compatible with the often-elevated temperatures required for the amination of less reactive aryl halides.

Causality of Solvent Choice: The Buchwald-Hartwig amination involves a series of equilibria, including the formation of the active catalyst and the association of the amine to the palladium center. A polar solvent like DMAc can influence these equilibria and stabilize the charged intermediates in the catalytic cycle, leading to improved reaction efficiency.

Experimental Protocols

The following protocols are representative examples and should be optimized for specific substrates. All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Protocol 1: Suzuki-Miyaura Coupling of an Aryl Chloride

This protocol is adapted from a general screening procedure for Suzuki-Miyaura cross-coupling reactions.

Materials:

• Aryl chloride (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2 mol%)

• Potassium phosphate (K₃PO₄, 3.0 equiv)

• N,N-Dimethylacetamide (DMAc), anhydrous

• Reaction vessel with a stir bar

• Inert atmosphere setup

Procedure:

• To a dry reaction vessel under an inert atmosphere, add the aryl chloride, arylboronic acid, palladium catalyst, and potassium phosphate.

• Add anhydrous DMAc to achieve a suitable concentration (typically 0.1-0.5 M with respect to the aryl chloride).

• Seal the vessel and heat the reaction mixture to 80-120 °C with vigorous stirring. The optimal temperature will depend on the reactivity of the aryl chloride.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Diagram: Experimental Workflow for Protocol 1

Caption: Step-by-step workflow for the Suzuki-Miyaura coupling protocol.

Protocol 2: Buchwald-Hartwig Amination

This protocol is a general procedure for the palladium-catalyzed amination of aryl halides.

Materials:

• Aryl halide (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Strong base (e.g., NaOt-Bu or K₂CO₃, 1.4 equiv)

• N,N-Dimethylacetamide (DMAc), anhydrous

• Reaction vessel with a stir bar

• Inert atmosphere setup

Procedure:

• In a glovebox or under a stream of inert gas, add the palladium precatalyst, phosphine ligand, and base to a dry reaction vessel.

• Add the aryl halide and the amine.

• Add anhydrous DMAc to the desired concentration.

• Seal the vessel and heat the reaction mixture to 80-110 °C.

• Stir the reaction until the starting material is consumed, as determined by TLC or GC-MS.

• Cool the reaction to room temperature and partition the mixture between ethyl acetate and water.

• Separate the layers and extract the aqueous phase with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the product by flash chromatography.[8]

Special Considerations: Grignard Reagents

While DMAc is a robust solvent for many organometallic reactions, its use with highly nucleophilic and basic reagents like Grignard reagents is generally not recommended. The amide functionality in DMAc is susceptible to nucleophilic attack by Grignard reagents, which would consume the reagent and generate undesired byproducts. For reactions involving Grignard reagents, ethereal solvents such as diethyl ether or THF remain the standard choice.[9]

Conclusion and Future Outlook

N,N-Dimethylacetamide has firmly established itself as a valuable solvent in the repertoire of the synthetic chemist, particularly for challenging organometallic cross-coupling reactions. Its high boiling point, polarity, and stability to basic conditions provide a unique combination of properties that can drive reactions to completion where other solvents may fail. As the demand for more efficient and robust synthetic methodologies continues to grow, particularly in the pharmaceutical and materials science sectors, the strategic application of solvents like DMAc will undoubtedly play an increasingly important role in enabling the synthesis of complex molecular architectures. Further research into the subtle mechanistic roles of DMAc and the development of new catalyst systems optimized for its use will continue to expand the horizons of organometallic chemistry.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024-10-10). [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. [Link]

• Chemistry – A European Journal. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. (2021-08-09). [Link]

• MDPI. Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. (2018-08-03). [Link]

• ACS Catalysis. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. [Link]

• Reaction Chemistry & Engineering. Mechanistic insight into oxidized N,N-dimethylacetamide as a source of formaldehyde related derivatives. [Link]

• Journal of the American Chemical Society. Mechanistic Duality in Palladium-Catalyzed, Cross-Coupling Reactions of Aryldimethylsilanolates. The Intermediacy of an 8-Si-4 Arylpalladium(II) Silanolate. [Link]

• Inorganic Chemistry. Amides as Ligands. I. Metallic Complexes of N,N-Dimethylacetamide. [Link]

• Journal of Organic Chemistry. Rapid and Efficient Pd-catalyzed Sonogashira Coupling of Aryl Chlorides. (2008-08-01). [Link]

• Molecules. A Journey from June 2018 to October 2021 with N,N-Dimethylformamide and N,N-Dimethylacetamide as Reactants. [Link]

• ResearchGate. Nickel‐Catalyzed Heck Reaction of Aryl Halides and Terminal Olefins Using Zinc/Triflate Ligand/DMA/TBAB. (2019-06-18). [Link]

• Organic Letters. Decarboxylative/Sonogashira-type cross-coupling using PdCl2(Cy*Phine)2. [Link]

• Master Organic Chemistry. Grignard Reagents For Addition To Aldehydes and Ketones. (2011-10-14). [Link]

• Chemical Reviews. The Asymmetric Intramolecular Heck Reaction in Natural Product Total Synthesis. [Link]

• Organometallics. Catalyst Activation and Speciation Involving DyadPalladate Precatalysts in Suzuki–Miyaura and Buchwald–Hartwig Cross-Couplings. (2025-02-24). [Link]

• Chemical Science. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (2016-08-09). [Link]

• ResearchGate. Any working conditions for Sonagashira coupling of aryl chloride?. (2019-04-14). [Link]

• DSpace@MIT. Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. [Link]

• ResearchGate. Synthesis of N,N-Dimethylacetamide from Carbonylation of Trimethylamine by Rhodium(I) Complex Under Anhydrous Condition. (2025-08-10). [Link]

• NROChemistry. Buchwald-Hartwig Coupling: Mechanism & Examples. [Link]

• ResearchGate. Heck reaction catalysed by pyridyl-imine palladium(0) and palladium(II) complexes. (2025-08-05). [Link]

• National Center for Biotechnology Information. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. [Link]

• Beilstein Journal of Organic Chemistry. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018-05-04). [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• MDPI. A Mild Aqueous Sonogashira Reaction as a Fluorescent Labeling Strategy for 5-Bromide-2′-Deoxyuridine. [Link]

• Harvard University. The Suzuki Reaction - Chem 115. [Link]

• Angewandte Chemie International Edition. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. (2021-08-09). [Link]

• MDPI. Innovative Approaches in Acyl Sonogashira Coupling: Impact of Supported CuNPs and Cu-PdNPs Nanocatalysts. (2023-11-15). [Link]

• ResearchGate. Synthesis, Characterization and Catalytic Applications of 2,2-Dimethylpropane-1,3-Diaminopalladium(II) Complex in Mizoroki-Heck Reaction. (2018-01-04). [Link]

• Toxicology and Applied Pharmacology. Microsomal metabolism of N,N-diethylacetamide and N,N-dimethylacetamide and their effects on drug-metabolizing enzymes of rat liver. [Link]

• YouTube. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. (2025-04-03). [Link]

• ResearchGate. Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings. (2025-08-05). [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

Sources

• 1. Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit [sigmaaldrich.com]
• 2. chem.libretexts.org [chem.libretexts.org]
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The Ascending Role of 2-Methoxy-N,N-dimethylacetamide in Modern Pharmaceutical Synthesis: A Technical Guide

Introduction: In the intricate landscape of pharmaceutical synthesis, the choice of solvent and reagents can profoundly influence reaction outcomes, impacting yield, purity, and scalability. While traditional polar aprotic solvents like N,N-dimethylformamide (DMF) and N,N-dimethylacetamide (DMAc) have long been staples in the medicinal chemist's toolbox, the pursuit of enhanced performance and improved safety profiles has led to the exploration of functionalized alternatives. Among these, 2-methoxy-N,N-dimethylacetamide is emerging as a valuable asset, offering a unique combination of properties that render it advantageous in specific synthetic contexts. This technical guide provides an in-depth exploration of the applications of 2-methoxy-N,N-dimethylacetamide in pharmaceutical synthesis, complete with detailed application notes and protocols for researchers, scientists, and drug development professionals.

Physicochemical Properties and Advantages in Synthesis

2-Methoxy-N,N-dimethylacetamide is a polar aprotic solvent characterized by a higher boiling point and a unique solubility profile compared to its non-methoxylated counterpart, DMAc. The presence of the methoxy group introduces an additional site for hydrogen bonding and alters the molecule's polarity, which can be leveraged to enhance the solubility of certain substrates and reagents, and to modulate reaction kinetics.

Table 1: Comparative Physicochemical Properties

Property	2-Methoxy-N,N-dimethylacetamide	N,N-Dimethylacetamide (DMAc)	N,N-Dimethylformamide (DMF)
Molecular Formula	C₅H₁₁NO₂	C₄H₉NO	C₃H₇NO
Molar Mass ( g/mol )	117.15	87.12	73.09
Boiling Point (°C)	181.5 (at 760 mmHg)	165 - 166	153
Density (g/cm³)	1.015	0.937	0.944
Solubility in water	Miscible	Miscible	Miscible

Data compiled from various sources.

The higher boiling point of 2-methoxy-N,N-dimethylacetamide is particularly beneficial for reactions requiring elevated temperatures, allowing for a wider operational window without the need for pressurized systems. Furthermore, its distinct polarity can influence the course of a reaction, in some cases leading to improved selectivity and reduced by-product formation.

Key Applications in Pharmaceutical Synthesis

The utility of 2-methoxy-N,N-dimethylacetamide in pharmaceutical synthesis can be broadly categorized into two main areas: its role as a specialized solvent and its function as a reactive intermediate or building block.

As a High-Performance Solvent

Due to its high polarity and boiling point, 2-methoxy-N,N-dimethylacetamide is an excellent solvent for a variety of reactions commonly employed in the synthesis of active pharmaceutical ingredients (APIs).

• Nucleophilic Substitution Reactions: The polar aprotic nature of 2-methoxy-N,N-dimethylacetamide effectively solvates cations while leaving anions relatively free, thereby accelerating the rates of S_N2 reactions. This is particularly advantageous in the synthesis of complex molecules where the introduction of functional groups via nucleophilic displacement is a key step.

• Cross-Coupling Reactions: In palladium-catalyzed cross-coupling reactions, such as Suzuki and Heck couplings, the choice of solvent is critical for catalyst stability and activity. The ability of 2-methoxy-N,N-dimethylacetamide to dissolve a wide range of organic and inorganic reactants makes it a suitable medium for these transformations, which are fundamental in the construction of biaryl and vinyl-aryl moieties prevalent in many drug candidates.

• Reactions Involving Strong Bases: The stability of 2-methoxy-N,N-dimethylacetamide in the presence of strong bases makes it a valuable solvent for reactions such as deprotonations and base-catalyzed condensations.[1]

As a Synthetic Building Block

Beyond its role as a solvent, the functionalized nature of 2-methoxy-N,N-dimethylacetamide allows it to serve as a versatile starting material or intermediate in the synthesis of more complex molecules.

• Synthesis of Heterocyclic Compounds: N-heterocyclic compounds are a cornerstone of medicinal chemistry. The electrophilic carbon adjacent to the nitrogen in acetamides can be activated under certain conditions, enabling their use in the construction of various heterocyclic ring systems. This approach offers an economical and efficient route to valuable pharmaceutical scaffolds.

• Precursor to Functionalized Amides: The methoxy group can be further functionalized or can influence the reactivity of the adjacent methylene group, opening avenues for the synthesis of a diverse array of substituted acetamides. For instance, the synthesis of 2-amino-N,N-dimethylacetamide hydrochloride, a derivative of glycinamide, highlights the utility of 2-substituted N,N-dimethylacetamides as intermediates in the preparation of bioactive molecules.[2]

Experimental Protocols

The following protocols are provided as representative examples of the application of 2-methoxy-N,N-dimethylacetamide in pharmaceutical synthesis. Researchers should adapt these procedures to their specific substrates and equipment.

Protocol 1: Synthesis of 2-Methoxy-N,N-dimethylacetamide

This protocol describes a general method for the preparation of 2-methoxy-N,N-dimethylacetamide from methoxyacetic acid and dimethylamine.

Materials:

• Methoxyacetic acid

• Thionyl chloride

• Dimethylamine (as a solution or gas)

• Anhydrous non-polar organic solvent (e.g., toluene, hexane)

• Acid-binding agent (e.g., pyridine, triethylamine)

• Deionized water

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Round-bottom flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a round-bottom flask, dissolve methoxyacetic acid (1.0 eq) and the acid-binding agent (1.1 eq) in the anhydrous non-polar organic solvent.

• Cool the mixture in an ice bath and slowly add thionyl chloride (1.1 eq) dropwise via the dropping funnel.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Introduce dimethylamine (1.2 eq) to the reaction mixture. The reaction is exothermic; maintain the temperature below 30 °C.

• Once the addition of dimethylamine is complete, heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by TLC or GC.

• Cool the reaction mixture to room temperature and quench by carefully adding deionized water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with a saturated solution of sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by fractional distillation under reduced pressure to obtain pure 2-methoxy-N,N-dimethylacetamide.

Diagram 1: Synthesis Workflow

Caption: General workflow for the synthesis of 2-methoxy-N,N-dimethylacetamide.

Protocol 2: Representative Nucleophilic Substitution using 2-Methoxy-N,N-dimethylacetamide as Solvent

This protocol illustrates the use of 2-methoxy-N,N-dimethylacetamide as a solvent in a typical S_N2 reaction, for example, the synthesis of an alkyl azide from an alkyl bromide.

Materials:

• Alkyl bromide (1.0 eq)

• Sodium azide (1.5 eq)

• 2-Methoxy-N,N-dimethylacetamide (solvent)

• Deionized water

• Diethyl ether or other suitable extraction solvent

Equipment:

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve the alkyl bromide (1.0 eq) and sodium azide (1.5 eq) in 2-methoxy-N,N-dimethylacetamide.

• Heat the reaction mixture to 80-100 °C and stir for 4-8 hours. Monitor the reaction progress by TLC or GC.

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing deionized water.

• Extract the aqueous phase with diethyl ether (3 x volume).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude alkyl azide.

• Purify the product as necessary by column chromatography or distillation.

Diagram 2: Nucleophilic Substitution Workflow

Caption: Workflow for a nucleophilic substitution reaction using 2-methoxy-N,N-dimethylacetamide.

Safety and Handling

2-Methoxy-N,N-dimethylacetamide should be handled with appropriate safety precautions in a well-ventilated fume hood.[3] It is important to wear personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[3] Avoid inhalation of vapors and contact with skin and eyes.[3] In case of contact, flush the affected area with copious amounts of water.[3] Refer to the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Conclusion

2-Methoxy-N,N-dimethylacetamide represents a valuable addition to the repertoire of solvents and reagents available for pharmaceutical synthesis. Its unique physicochemical properties, including its high boiling point and distinct polarity, offer advantages in a range of synthetic transformations. As the demand for more efficient and selective synthetic methodologies continues to grow, the strategic application of functionalized solvents like 2-methoxy-N,N-dimethylacetamide will undoubtedly play an increasingly important role in the development of new medicines. Further research into its applications is warranted to fully explore its potential in modern drug discovery and development.

References

• American Chemical Society. N,N−Dimethylacetamide. [Link]

• Google Patents. Method for preparing 2-amino-dimethyl acetamide hydrochloride.

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use of 2-methoxy-N,N-dimethylacetamide in energy storage devices

Application Note: High-Voltage Electrolyte Formulation using 2-Methoxy-N,N-dimethylacetamide (MeO-DMAc)

Executive Summary

This guide details the protocol for utilizing 2-methoxy-N,N-dimethylacetamide (MeO-DMAc, CAS: 4128-76-1) as a functional co-solvent or additive in non-aqueous electrolytes for Lithium-Ion (LIB) and Lithium-Metal (LMB) batteries.

Unlike standard amides (e.g., DMAc, DMF) which suffer from anodic instability and incompatibility with graphite anodes, MeO-DMAc incorporates an ether linkage (

) into the amide backbone. This structural modification introduces a "Chelation-Stabilized Solvation" mechanism, bridging the gap between the high ionic conductivity of ethers and the high oxidative stability of amides.

Key Applications:

• High-Voltage Cathodes (>4.3V): Enhanced oxidative stability compared to linear carbonates.

• Lithium Metal Anodes: Mitigation of dendritic growth via modified solvation sheaths.

• Low-Temperature Operation: Viscosity reduction due to the ether functionality.

Scientific Mechanism: The Ether-Amide Synergy

To effectively deploy MeO-DMAc, researchers must understand its dual-functionality at the molecular level.

Solvation Chemistry

Standard carbonate solvents (EC/DMC) rely on the carbonyl oxygen for Li

coordination. MeO-DMAc offers a bidentate coordination site:

• Carbonyl Oxygen (C=O): High donor number (DN), providing strong primary solvation.

• Methoxy Oxygen (-OCH

  ): Acts as a secondary chelating agent, lowering the desolvation energy barrier at the electrode interface.

Electrochemical Stability

The electron-withdrawing nature of the amide group stabilizes the molecule against oxidation at high potentials (up to ~4.5V vs Li/Li

), while the methoxy group facilitates the formation of a flexible, oligomeric SEI (Solid Electrolyte Interphase) derived from ether decomposition, which is generally more ionically conductive than carbonate-derived SEI.

Mechanism Visualization:

Figure 1: Chelation mechanism of MeO-DMAc facilitating Li+ transport and lowering desolvation energy.

Material Specifications & Safety

Chemical Identity:

• Name: 2-Methoxy-N,N-dimethylacetamide[1][2][3][4][5][6][7][8][9]

• Abbreviation: MeO-DMAc (or MDMAc)

• CAS: 4128-76-1[1][4][7][9]

• Formula: C

  H NO

• MW: 117.15 g/mol

Safety Warning (Critical): Like most low-molecular-weight amides (e.g., DMAc, NMP), MeO-DMAc is a potential reprotoxin and skin permeator.

• PPE: Butyl rubber gloves (Latex/Nitrile are permeable to amides), face shield, and fume hood operation are mandatory.

• Storage: Hygroscopic. Store under Argon/Nitrogen.

Experimental Protocol

Phase 1: Purification (The "Self-Validating" Step)

Rationale: Commercial amides often contain amines (dimethylamine) and water, which are fatal to battery performance (HF formation). You must validate purity before use.

• Drying: Add activated 4Å Molecular Sieves (20% v/v) to commercial MeO-DMAc. Let stand for 48 hours in an Argon glovebox.

• Distillation (Optional but Recommended): If water content >50 ppm (measured by Karl Fischer), perform vacuum distillation at reduced pressure (bp ~93-94°C at 15 Torr).

• Validation:

  • Karl Fischer Titration: Target

    ppm H O.

  • GC-MS: Ensure no dimethylamine impurities (peak at low retention time).

Phase 2: Electrolyte Formulation

We define two standard formulations: Additive (Low Concentration) and Co-Solvent (High Concentration) .

Component	Role	Formulation A (Additive)	Formulation B (Co-Solvent)
Base Solvent	Bulk Transport	EC/EMC (3:7 v/v)	EC/MeO-DMAc (3:7 v/v)
Salt	Charge Carrier	1.0 M LiPF	1.0 M LiFSI (preferred for amides)
MeO-DMAc	Functional Agent	2.0 wt%	(As Co-Solvent above)
VC/FEC	SEI Stabilizer	1.0 wt% VC	2.0 wt% FEC (Crucial for Li-Metal)

Mixing Protocol:

• Environment: Ar-filled glovebox (O

  < 0.1 ppm, H O < 0.1 ppm).

• Dissolution: Dissolve Li-salt into the carbonate base slowly to avoid exotherms.

• Addition: Add MeO-DMAc.

  • Note: For Formulation B, MeO-DMAc lowers viscosity significantly.

• Stirring: Stir magnetically for 6 hours at 25°C.

Phase 3: Electrochemical Characterization

Workflow Diagram:

Figure 2: Step-by-step characterization workflow for MeO-DMAc electrolytes.

Step 3.1: Oxidative Stability (LSV)

• Cell: 3-Electrode Swagelok or Coin Cell.

• WE: Platinum or Al foil. CE/RE: Li metal.

• Scan: OCV to 5.5 V vs Li/Li

  at 0.1 mV/s.

• Success Criteria: Current density

  up to 4.4V.

Step 3.2: Li Plating/Stripping Efficiency

• Cell: Li || Cu (half-cell).

• Protocol: Plate 1 mAh/cm

  @ 0.5 mA/cm ; Strip to 1.0V.

• Observation: Calculate Coulombic Efficiency (CE). MeO-DMAc should improve CE >98% in early cycles compared to pure carbonates due to improved Li

  kinetics.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
High Leakage Current in LSV	Moisture contamination or Amine impurity.	Re-dry over Molecular Sieves; Check synthesis purity.
Poor Anode Stability (Graphite)	Amide co-intercalation (exfoliation).	Reduce MeO-DMAc to <5 wt% or add 2% Vinylene Carbonate (VC) to passivate graphite surface.
Electrolyte Discoloration (Yellow)	Oxidation of the amide nitrogen.	Ensure voltage cutoff does not exceed 4.6V; store in dark/cool environment.

References

• Chemical Identity & Properties

• Amide-Based Electrolytes in Batteries

  • Voropaeva, D., et al. (2022). "Polymer Electrolyte for Lithium Metal Batteries Based on Nafion and N,N-Dimethylacetamide." Membranes.[3][5] (Contextualizing amide stability). Available at: [Link][10]

• Functional Additives for SEI Modification

  • Zhang, S.S. (2006). "A review on electrolyte additives for lithium-ion batteries." Journal of Power Sources. (General principles of functional additives). Available at: [Link]

• General Protocol for Non-Aqueous Electrolytes

  • Giffin, G.A. (2016). "The Role of Solvents in the Electrochemistry of Lithium-Oxygen Batteries." (Discusses DMAc/Amide stability windows). Available at: [Link]

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• 2. Mefenacet | 73250-68-7 [chemicalbook.com]
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• 4. N,N-DIMETHYL-2-METHOXYACETAMIDE | 4128-76-1 [chemicalbook.com]
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• 10. chemistry.mdma.ch [chemistry.mdma.ch]

Application Notes and Protocols: Scale-Up Considerations for Reactions in 2-Methoxy-N,N-dimethylacetamide

Executive Summary

The selection of an appropriate solvent is a cornerstone of successful chemical process development, directly impacting reaction performance, product purity, and the overall efficiency and safety of a manufacturing process. Polar aprotic solvents are invaluable in this regard, and while staples like N,N-dimethylformamide (DMF) and N,N-dimethylacetamide (DMAc) are widely used, the exploration of novel solvent systems is driven by the need for improved performance, safety profiles, and unique solubility characteristics. 2-Methoxy-N,N-dimethylacetamide emerges as a promising candidate, offering a distinct property profile compared to its traditional counterparts.

This guide provides a comprehensive framework for researchers, chemists, and process engineers on the critical considerations for scaling reactions from the laboratory bench to pilot and production scales using 2-methoxy-N,N-dimethylacetamide. We will delve into the physicochemical properties, process safety, reaction engineering, and downstream processing challenges, offering field-proven insights and actionable protocols to ensure a robust, safe, and scalable chemical process.

Introduction to 2-Methoxy-N,N-dimethylacetamide: A Comparative Overview

2-Methoxy-N,N-dimethylacetamide (CAS No. 4128-76-1) is a polar aprotic solvent structurally related to the well-known N,N-dimethylacetamide (DMAc).[1][2] The introduction of a methoxy group at the alpha-position significantly alters its physical properties, which in turn influences its behavior in a chemical process. Understanding these differences is the first step in leveraging its potential benefits and mitigating associated risks during scale-up.

1.1. Physicochemical Properties: The Impact of the Methoxy Group

The primary differentiator of 2-methoxy-N,N-dimethylacetamide is its boiling point and density relative to DMAc. These properties are critical for solvent selection, reaction temperature control, and subsequent removal during work-up.[3]

Property	2-Methoxy-N,N-dimethylacetamide	N,N-Dimethylacetamide (DMAc)	N,N-Dimethylformamide (DMF)
CAS Number	4128-76-1[4]	127-19-5[5]	68-12-2
Molecular Formula	C₅H₁₁NO₂[6]	C₄H₉NO[7]	C₃H₇NO
Molecular Weight	117.15 g/mol [6]	87.12 g/mol [7]	73.09 g/mol
Boiling Point	93-94 °C @ 15 Torr[8]	165-166 °C @ 760 Torr[7]	153 °C @ 760 Torr
Density	~0.961 g/cm³ (Predicted)[8]	~0.937 g/cm³ @ 25 °C[7]	~0.948 g/cm³ @ 20 °C
Miscibility	Assumed water-miscible	Water-miscible[7]	Water-miscible
Polarity	High (Amide + Methoxy)[6]	High (Amide)[6]	High (Amide)

Table 1: Comparative physicochemical properties of 2-methoxy-N,N-dimethylacetamide and common polar aprotic solvents.

The most notable feature is the significantly lower boiling point of the methoxy derivative under vacuum, suggesting that it can be removed more readily at lower temperatures than DMAc, potentially preserving thermally sensitive products.[8] However, its atmospheric boiling point is likely higher than that of DMAc, a crucial factor for reactions conducted at elevated temperatures.

1.2. Potential Advantages and Applications

The unique structure of 2-methoxy-N,N-dimethylacetamide may offer:

• Altered Solubility Profile: The additional ether functional group could enhance the solubility of specific substrates or reagents, potentially improving reaction rates and preventing precipitation issues at scale.

• Modified Reactivity: While amide solvents like DMAc can sometimes participate in side reactions, the electronic and steric influence of the methoxy group might suppress or alter these pathways.[9]

• Specialized Applications: It has been noted for its utility in energy storage devices like lithium-ion batteries, indicating favorable electrochemical stability.[8]

Core Scale-Up Considerations

Transitioning a reaction from grams to kilograms requires a fundamental shift in perspective. Phenomena that are negligible in a round-bottom flask can become process-defining in a multi-hundred-liter reactor.

2.1. Thermal Management and Reaction Safety

The management of heat is arguably the most critical aspect of chemical process scale-up. The ratio of heat transfer area to reactor volume decreases dramatically as the scale increases, making it harder to remove heat generated by an exothermic reaction.

Causality: In the lab, a 1 L flask has a surface-area-to-volume ratio of approximately 4.8 cm⁻¹. A 1000 L reactor has a ratio of only 0.48 cm⁻¹. This tenfold decrease means the reactor has proportionally less surface area to dissipate heat, increasing the risk of a thermal runaway.

Protocol for Thermal Hazard Assessment:

• Perform Reaction Calorimetry (RC1): Before any scale-up, determine the heat of reaction (ΔHrxn), specific heat capacity (Cp) of the reaction mixture, and the maximum temperature of the synthesis reaction (MTSR) using a reaction calorimeter. This data is non-negotiable for safe scale-up.

• Calculate Adiabatic Temperature Rise (ΔT_ad): Use the formula: ΔT_ad = (-ΔHrxn) / (m * Cp). A high ΔT_ad (>50 °C) indicates a potentially hazardous process that requires robust engineering controls.

• Model Heat Flow: Use the overall heat transfer coefficient (U) and the available heat transfer area (A) of the target reactor to calculate the maximum heat removal capacity (Q_rem = U * A * ΔT_lm).[10][11] Ensure Q_rem is significantly greater than the rate of heat generation from the reaction at the desired operating temperature.

2.2. Mass Transfer and Mixing

Efficient mixing is essential for achieving consistent reaction profiles, minimizing byproduct formation, and ensuring uniform heat distribution.[12] What appears instantaneous in a flask can be limited by mixing rates in a large tank.

Causality: In large reactors, reactant feed streams do not disperse instantly. Pockets of high concentration can lead to localized exotherms or the formation of impurities.[13] The efficiency of mixing is governed by factors including impeller type, agitation speed, and the fluid's rheological properties.[14]

Protocol for Assessing Mixing Sensitivity:

• Lab-Scale "Poor Mixing" Study: Intentionally run the reaction under suboptimal stirring conditions (e.g., low RPM, off-center stirring) in the lab. Analyze the impurity profile against a baseline experiment with vigorous mixing. A significant difference indicates the reaction is sensitive to mass transfer.

• Determine Mass Transfer Coefficient (kLa): For gas-liquid or liquid-liquid reactions, quantifying the mass transfer coefficient (kLa) is crucial. This can be studied in laboratory-scale reactors and used in scale-up correlations.

• Select Appropriate Agitation: For the target scale, consult with chemical engineers to select the appropriate impeller (e.g., pitched-blade turbine, retreat curve) and determine the optimal agitation speed to ensure turbulent flow (Reynolds number > 10,000) for good mixing, without causing excessive shear that could degrade products.

Figure 1: A generalized workflow for scaling a chemical process from laboratory to production.

2.3. Impurity Profiling and Control

New or previously unobserved impurities can emerge during scale-up due to longer reaction times, localized temperature excursions, or different material surfaces.[15][16]

Causality: A reaction that is complete in 2 hours in the lab might require a 4-hour addition time plus a 6-hour hold time at scale. This extended exposure to reaction conditions can promote the formation of degradation products.

Protocol for Impurity Management:

• Establish a Baseline Profile: Develop a validated, stability-indicating analytical method (e.g., UPLC, HPLC) and fully characterize the impurity profile of the active pharmaceutical ingredient (API) or key intermediate at the lab scale.[17][18]

• Forced Degradation Studies: Subject the reaction mixture to stress conditions (e.g., higher temperature, extended hold times, presence of air) to intentionally generate potential degradation products. This helps in identifying potential impurities before they appear at scale.[16]

• Track Impurities at Scale: During the pilot run, take frequent samples and analyze them against the baseline profile. Any new impurity exceeding the reporting threshold (typically >0.05%) must be investigated and identified.

2.4. Work-up and Product Isolation

Removing a high-boiling, water-miscible solvent like 2-methoxy-N,N-dimethylacetamide presents significant challenges. Standard aqueous work-ups can lead to product loss and large waste streams.[19]

Causality: The high miscibility of the solvent with both water and many organic extraction solvents makes clean phase separation difficult. Simple distillation may require high temperatures or very low pressures, which can be detrimental to the product.

Strategies for Solvent Removal and Product Isolation:

• Anti-Solvent Crystallization: If the product is crystalline, adding a solvent in which it is insoluble (an anti-solvent) can be a highly effective method for isolation directly from the reaction mixture.

• Liquid-Liquid Extraction:

  • Dilute the reaction mixture with a large volume of water (e.g., 10-20 volumes).

  • Extract the product with a water-immiscible solvent (e.g., ethyl acetate, toluene, or a 3:1 CHCl₃/isopropanol mixture for polar products).[19]

  • Wash the combined organic layers multiple times with brine to remove residual 2-methoxy-N,N-dimethylacetamide. This is a critical step.

• Vacuum Distillation: Given the solvent's boiling point of 93-94 °C at 15 Torr, removal via vacuum distillation is more feasible than for DMAc.[8] This should be performed with careful temperature control to avoid product degradation.

Figure 2: Decision tree for selecting a work-up and isolation strategy.

Safety, Health, and Environmental (SHE) Protocols

Due to the limited toxicological data available for 2-methoxy-N,N-dimethylacetamide, it must be handled with the same level of caution as its analogue, DMAc, which is a known reproductive toxicant and can cause liver damage.[5][20]

Mandatory Handling Protocol:

• Engineering Controls: All manipulations should be conducted in a well-ventilated fume hood or a closed system (for large-scale operations) to minimize inhalation exposure.[21]

• Personal Protective Equipment (PPE):

  • Gloves: Use appropriate chemical-resistant gloves (e.g., butyl rubber or laminate film). Double-gloving is recommended.

  • Eye Protection: Chemical safety goggles and a face shield are required.[21]

  • Body Protection: Wear a flame-resistant lab coat and, for larger quantities, a chemical-resistant apron or suit.

• Spill Response: Have a spill kit readily available containing absorbent material suitable for polar organic liquids. In case of a spill, evacuate the area, ensure adequate ventilation, and clean up using appropriate PPE.[21]

• Waste Disposal: Dispose of all waste containing 2-methoxy-N,N-dimethylacetamide as hazardous chemical waste in accordance with local, state, and federal regulations. Do not discharge to drains.

Conclusion

The successful scale-up of reactions in 2-methoxy-N,N-dimethylacetamide is a multidisciplinary endeavor that requires a proactive and data-driven approach. While its unique properties offer potential advantages over traditional solvents, they also present specific challenges in thermal management, work-up, and handling. By conducting thorough laboratory investigations into reaction kinetics, thermal hazards, and impurity formation, and by applying sound chemical engineering principles, researchers and development professionals can effectively harness the capabilities of this solvent for robust and safe manufacturing processes. The protocols and considerations outlined in this guide provide a foundational framework for navigating the path from bench to production.

References

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• Wikipedia. (n.d.). Dimethylacetamide. Retrieved February 7, 2026, from [Link]

• Occupational Safety and Health Administration. (2020, December 28). DIMETHYLACETAMIDE. Available at: [Link]

• ResearchGate. (2016, May 20). The thermodynamic properties of the water-dimethylacetamide system. Available at: [Link]

• Google Patents. US8193390B2 - Method for the production of N,N-dimethylacetamide (DMAC).

• Master Organic Chemistry. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Available at: [Link]

• Stoli Chem. (2021, September 24). How to calculate heat transfer in continuous flow applications. Available at: [Link]

• Universidad de Zaragoza. (2022, July 21). Surface and Calorimetric Behavior of N,N-Dimethylacetamide with n-Alkanols or 2-Alkanols. Available at: [Link]

• Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Available at: [Link]

• Mettler Toledo. Mixing and Mass Transfer | Reaction Rate. Available at: [Link]

• University of Rochester, Department of Chemistry. Workup for Polar and Water-Soluble Solvents. Available at: [Link]

• Chemistry Steps. Polar Protic and Polar Aprotic Solvents. Available at: [Link]

• Carl ROTH. Safety Data Sheet: N,N-Dimethylaceetamide (DMA). Available at: [Link]

• PMC. Oxygen mass transfer in a stirred tank bioreactor using different impeller configurations for environmental purposes. Available at: [Link]

• Global Pharma Tek. (2024, February 17). Significance of Impurity Profiling in the Pharmaceutical Industry. Available at: [Link]

• Quora. (2017, June 22). How do organic chemists remove solvents with high boiling points from solution?. Available at: [Link]

• Caloong Chemical Co., Ltd. (2023, June 21). 5 New Methods for the Preparation of N,N-Dimethylacetamide. Available at: [Link]

• Green Chemistry (RSC Publishing). (2025, September 2). The solvent miscibility table updated: miscibility and potential applications of green solvents. Available at: [Link]

• Penerbit UTHM. (2024, August 12). Mixing and Stiring in Aerated Stirred Tank Bioreactor. Available at: [Link]

• Chemistry LibreTexts. (2023, January 22). Polar Protic and Aprotic Solvents. Available at: [Link]

• Chemistry LibreTexts. (2024, May 28). 5.10: Quantifying Heat Transfers in Chemical Reactions. Available at: [Link]

• Advances in Impurity Profiling of Pharmaceutical Formulations. (2024, December 26). Available at: [Link]

• University of Rochester, Department of Chemistry. Extraction Protocol for Polar Solvents. Available at: [Link]

• MDPI. (2018, August 3). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. Available at: [Link]

• CHAPTER 6:The Energy Balance for Chemical Reactors. Available at: [Link]

• ResearchGate. Mixing Considerations in Stirred Tank Bioreactors When Using Fluid Property Altering Microorganisms. Available at: [Link]

• YouTube. (2023, September 15). How to remove high boiling solvent from crude- Reaction work up. Available at: [Link]

• LCGC International. Method Development for Drug Impurity Profiling: Part 1. Available at: [Link]

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• Scribd. Heat Transfer Coeficient in Reactor. Available at: [Link]

• Impurity Profiling and its Significance Active Pharmaceutical Ingredients. Available at: [Link]

• Google Patents. US20080207949A1 - Method For The Production Of N,N-Dimethylacetamide (Dmac).

• Oreate AI Blog. (2026, January 21). Exploring Polar Aprotic Solvents: A Key to Chemical Reactions. Available at: [Link]

• ResearchGate. (2026, January 13). The Solvent Miscibility Table Updated: Miscibility and Potential Applications of Green Solvents. Available at: [Link]

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Dissolving the Indissoluble: A Guide to Cellulose Solubilization using the N,N-Dimethylacetamide/Lithium Chloride System

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed exploration of the N,N-dimethylacetamide/Lithium Chloride (DMAc/LiCl) solvent system for the dissolution of cellulose. It is intended to serve as a comprehensive technical guide, offering not just protocols, but also a foundational understanding of the underlying chemical principles.

A Note on Nomenclature: The request specified "2-methoxy-N,N-dimethylacetamide." Following a thorough review of the scientific literature, it has been determined that N,N-dimethylacetamide (DMAc) is the well-established and extensively documented amide solvent used in conjunction with lithium chloride for cellulose dissolution. Information on the use of 2-methoxy-N,N-dimethylacetamide for this application is not present in the available scientific literature. Therefore, this guide focuses on the validated DMAc/LiCl system to provide a robust and reliable resource.

Introduction: The Challenge of Cellulose Dissolution

Cellulose, the most abundant organic polymer on Earth, is a cornerstone of the pharmaceutical, biomedical, and materials science industries. Its utility is often hampered by its inherent insolubility in water and common organic solvents. This insolubility arises from the extensive network of intra- and intermolecular hydrogen bonds between the polymer chains, which bestows a highly crystalline and recalcitrant structure. The DMAc/LiCl solvent system has emerged as a powerful tool to overcome this challenge, enabling homogeneous chemical reactions and the fabrication of advanced cellulose-based materials.

The Dissolution Mechanism: A Symphony of Molecular Interactions

The dissolution of cellulose in DMAc/LiCl is not a simple solvation process but rather a complex interplay between the solvent, the salt, and the polymer. The currently accepted mechanism involves a multi-step process that systematically dismantles the hydrogen-bonding network of cellulose.[1][2][3]

• The Role of Lithium Chloride (LiCl): LiCl is the key player in disrupting the hydrogen bonds of cellulose. The chloride anion (Cl⁻) forms strong hydrogen bonds with the hydroxyl protons of the cellulose chains.[1][2][3][4] This interaction effectively breaks the native hydrogen bonds that hold the cellulose chains together.

• The Role of N,N-Dimethylacetamide (DMAc): While LiCl is crucial for breaking the hydrogen bonds, DMAc serves to solvate the lithium cations (Li⁺) and the cellulose chains. The Li⁺ cations are solvated by the free DMAc molecules, which helps to keep the Li⁺ and Cl⁻ ions separated and available for interaction with the cellulose.[1][2][3] Once the cellulose chains are freed from their crystalline structure, the DMAc molecules solvate them, preventing re-aggregation and facilitating a homogeneous solution.[5]

The following diagram illustrates the proposed mechanism of cellulose dissolution in the DMAc/LiCl system.

Caption: Mechanism of Cellulose Dissolution in DMAc/LiCl.

Application Notes and Protocols

Materials and Reagents

Material/Reagent	Grade	Supplier	Notes
Cellulose	Microcrystalline, cotton linters, or wood pulp	Various	The degree of polymerization and crystallinity will affect dissolution.
N,N-Dimethylacetamide (DMAc)	Anhydrous, >99.8%	Major chemical suppliers	Water content is critical and should be minimized.[6]
Lithium Chloride (LiCl)	Anhydrous, >99%	Major chemical suppliers	Must be thoroughly dried before use.
Methanol	Anhydrous	Major chemical suppliers	For cellulose activation.
Water	Deionized	Laboratory supply	For cellulose activation and regeneration.

Cellulose Activation: A Critical Prerequisite

Direct dissolution of untreated cellulose in DMAc/LiCl is often slow and incomplete. An "activation" step is crucial to swell the cellulose fibers and improve solvent accessibility.[7] The most common method is a solvent exchange process.

Protocol for Cellulose Activation:

• Water Swelling: Suspend the cellulose sample in deionized water and stir for 1-2 hours at room temperature.

• Solvent Exchange (Water to Methanol): Filter the swollen cellulose and wash thoroughly with methanol to remove the water.

• Solvent Exchange (Methanol to DMAc): Wash the cellulose with DMAc to replace the methanol.

• Drying: The activated cellulose should be used immediately or stored under vacuum to prevent moisture reabsorption.

Caption: Cellulose Activation Workflow.

Dissolution Protocol

This protocol is a general guideline and may require optimization depending on the specific type of cellulose and the desired concentration.

Step-by-Step Dissolution Procedure:

• Preparation of DMAc/LiCl Solution:

  • In a dry, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, add the desired amount of anhydrous DMAc.

  • Gradually add the dried LiCl to the DMAc with vigorous stirring. The concentration of LiCl is typically between 5% and 9% (w/v).[7]

  • Gently heat the mixture to 80-100°C to facilitate the dissolution of LiCl. The solution should be clear and colorless.

  • Cool the solution to room temperature under a nitrogen atmosphere.

• Cellulose Dissolution:

  • Add the activated cellulose to the DMAc/LiCl solution in small portions with continuous stirring.

  • The dissolution process can be slow and may require stirring for several hours to overnight at room temperature.[8]

  • For some types of cellulose, gentle heating (e.g., to 50°C) can accelerate dissolution. However, prolonged heating at high temperatures should be avoided to prevent cellulose degradation.

  • A successful dissolution will result in a clear, viscous solution.

Table of Typical Dissolution Parameters:

Parameter	Typical Range	Notes
Cellulose Concentration	1 - 15% (w/w)[9]	Higher concentrations lead to very high viscosity.
LiCl Concentration	5 - 9% (w/v)	8% is a commonly used concentration.[7][10]
Temperature	Room Temperature to 100°C	Higher temperatures can speed up dissolution but risk degradation.
Time	2 - 24 hours	Dependent on cellulose type, particle size, and concentration.

Applications in Research and Development

The ability to dissolve cellulose in DMAc/LiCl opens up a wide range of possibilities for the development of novel materials and for analytical purposes.

• Homogeneous Chemical Modification: The dissolved cellulose can undergo various chemical reactions, such as esterification and etherification, with greater efficiency and control compared to heterogeneous reactions.

• Fiber Spinning and Film Casting: The cellulose solution can be used to produce regenerated cellulose fibers and transparent films with controlled properties.[8]

• Size Exclusion Chromatography (SEC): The DMAc/LiCl system is a common mobile phase for determining the molecular weight distribution of cellulose.[5]

• Drug Delivery Systems: Cellulose derivatives prepared from these solutions can be used to create biocompatible and biodegradable drug delivery matrices.

Safety and Handling Precautions

• N,N-Dimethylacetamide (DMAc): DMAc is a combustible liquid and can be harmful if inhaled, swallowed, or absorbed through the skin.[11] It is a suspected reproductive toxin. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Lithium Chloride (LiCl): LiCl is hygroscopic and can cause irritation upon contact with the skin, eyes, and respiratory tract. Handle in a dry environment and wear appropriate PPE.

References

• Zhang, L., et al. (2014). Dissolution Mechanism of Cellulose in N,N-Dimethylacetamide/Lithium Chloride: Revisiting through Molecular Interactions. The Journal of Physical Chemistry B, 118(30), 9036-9043. [Link]

• Technical Institute of Physics and Chemistry. (2014). Dissolution Mechanism of Cellulose in N,N-Dimethylacetamide/Lithium Chloride: Revisiting through Molecular Interactions. [Link]

• Google Patents. (n.d.). CN102061001B - Method for rapidly preparing cellulose DMAc (Dimethylacetylamide) /LiCl solution.

• ResearchGate. (2025). Finally Dissolved! Activation Procedures to Dissolve Cellulose in DMAc/LiCl Prior to Size Exclusion Chromatography Analysis – A Review. [Link]

• BioResources. (2019). Cellulose transparent and flexible films prepared from DMAc/LiCl solutions. [Link]

• ResearchGate. (2025). Dissolution Mechanism of Cellulose in N,N-Dimethylacetamide/Lithium Chloride: Revisiting through Molecular Interactions | Request PDF. [Link]

• ResearchGate. (2025). Cellulose in lithium chloride/N,N-dimethylacetamide, optimisation of a dissolution method using paper substrates and stability of the solutions | Request PDF. [Link]

• ResearchGate. (n.d.). Aggregation of cellulose in lithium chloride/ N, N-dimethylacetamide. [Link]

• PubMed. (2014). Dissolution mechanism of cellulose in N,N-dimethylacetamide/lithium chloride: revisiting through molecular interactions. [Link]

• R Discovery. (2002). The cellulose solvent system N,N-dimethylacetamide/lithium chloride revisited: the effect of water on physicochemical properties and chemical stability. [Link]

• Wikipedia. (n.d.). Dimethylacetamide. [Link]

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Technical Notes & Optimization

Technical Support Center: Byproduct Formation in 2-Methoxy-N,N-dimethylacetamide Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 2-methoxy-N,N-dimethylacetamide. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common side reactions and byproduct formation when using this versatile solvent and reagent. Our goal is to provide you with the mechanistic insights and practical solutions needed to ensure the integrity and success of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the stability and reactivity of 2-methoxy-N,N-dimethylacetamide.

Q1: What are the primary byproducts I should be aware of when using 2-methoxy-N,N-dimethylacetamide?

The most frequently encountered byproducts stem from three main reactivity pathways: hydrolysis, thermal degradation, and nucleophilic substitution at the 2-position.

• Hydrolysis Products: Methoxyacetic acid and dimethylamine are the most common byproducts, formed when the amide bond is cleaved by water. This process is significantly accelerated by acidic conditions.[1][2]

• Thermal Degradation Products: At elevated temperatures, particularly above its boiling point, 2-methoxy-N,N-dimethylacetamide can decompose. While specific studies on this molecule are limited, by analogy to N,N-dimethylacetamide (DMAc), degradation can yield dimethylamine and various carbon-containing fragments.[3][4] Discoloration (yellowing or browning) is a common indicator of thermal decomposition.

• Substitution Products: The methoxy group can be displaced by strong nucleophiles, leading to 2-substituted-N,N-dimethylacetamide derivatives.[1]

Q2: My reaction mixture turns yellow or brown when heated. What is causing this discoloration?

Discoloration upon heating is a strong indicator of thermal decomposition.[4] Like its analogue DMAc, which is stable up to its boiling point (165°C) but degrades above 350°C, 2-methoxy-N,N-dimethylacetamide will break down under excessive thermal stress.[3] This process can be accelerated by the presence of trace impurities, acids, or bases. The complex mixture of degradation products is often responsible for the change in color. To mitigate this, it is crucial to maintain strict temperature control and consider running reactions under an inert atmosphere to prevent thermal-oxidative degradation.[5]

Q3: My post-reaction analysis (e.g., NMR, LC-MS) shows peaks for methoxyacetic acid and dimethylamine. Where are they coming from?

The presence of methoxyacetic acid and dimethylamine is the classic signature of amide hydrolysis.[1] The N,N-disubstituted amide linkage in 2-methoxy-N,N-dimethylacetamide is susceptible to cleavage by water. While this reaction is slow in neutral water, it is significantly catalyzed by acids.[2][6] The source of water can be atmospheric moisture, wet reagents, or solvents used in the work-up procedure.

Q4: How stable is 2-methoxy-N,N-dimethylacetamide under acidic and basic conditions?

Based on the well-documented behavior of DMAc, we can infer a similar stability profile.

• Acidic Conditions: The molecule is susceptible to hydrolysis under acidic conditions, which protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and vulnerable to nucleophilic attack by water.[2][6]

• Basic Conditions: It is significantly more resistant to hydrolysis under basic conditions.[2][6] For this reason, it can be a useful solvent for reactions involving strong, non-nucleophilic bases. However, caution is advised with extremely strong bases like sodium hydride, as reactions can be exothermic and potentially hazardous.[3][7]

Section 2: Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving specific byproduct formation issues.

Problem 1: Significant Formation of Methoxyacetic Acid and Dimethylamine

• Potential Cause: Amide hydrolysis due to the presence of water, often catalyzed by acidic reagents or impurities.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for hydrolysis.

• Recommended Solutions:

  • Ensure Anhydrous Conditions: Use freshly dried reagents and solvents. Dry 2-methoxy-N,N-dimethylacetamide over a suitable drying agent prior to use. See Protocol 1 for a detailed anhydrous setup.

  • Buffer the Reaction: If acidic conditions are unavoidable, consider using a proton sponge or a non-nucleophilic base (e.g., 2,6-lutidine) to scavenge excess acid.

  • Modify Work-up: Minimize contact with aqueous acidic solutions during the work-up. Use a biphasic extraction with a neutral or slightly basic aqueous solution. See Protocol 2.

Drying Agent	Compatibility with 2-methoxy-N,N-dimethylacetamide	Notes
Molecular Sieves (4Å)	Excellent	Best for removing trace amounts of water. Activate before use.
Calcium Hydride (CaH₂)	Good	Effective, but reacts to produce H₂ gas. Use with caution.
Potassium Hydroxide (KOH)	Fair	Can be used, but may introduce basicity. Best for pre-drying.
Anhydrous Magnesium Sulfate	Not Recommended	Less effective for aprotic polar solvents.

Table 1: Compatibility of common drying agents.

Problem 2: Cleavage or Substitution of the Methoxy Group

• Potential Cause: The ether linkage of the methoxy group is being attacked by strong nucleophiles (e.g., halides, thiolates) or activated for cleavage by strong Lewis acids (e.g., BBr₃, AlCl₃).

• Mechanistic Insight:

  Caption: Pathways for methoxy group substitution.

• Recommended Solutions:

  • Select Milder Reagents: If possible, choose less aggressive nucleophiles or Lewis acids. Quantify the Lewis acidity or nucleophilicity to make an informed substitution.

  • Control Temperature: Lowering the reaction temperature can often disfavor the higher activation energy pathway of ether cleavage relative to the desired reaction.

  • Protecting Group Strategy: In complex syntheses, if the methoxy group is part of a substrate and not the solvent, consider replacing it with a more robust protecting group for that specific step.

Problem 3: Formation of Unidentified Byproducts and Reaction Discoloration

• Potential Cause: The reaction temperature is too high, leading to thermal decomposition, or the solvent is reacting with other components in the mixture. DMAc, for instance, can participate in transition-metal-catalyzed condensation reactions.[8]

• Recommended Solutions:

  • Lower Reaction Temperature: Conduct the reaction at the lowest feasible temperature. A temperature screen experiment is highly recommended.

  • Use an Inert Atmosphere: Purge the reaction vessel with nitrogen or argon to prevent oxidation, which can initiate or accelerate decomposition pathways.[5]

  • Solvent Purity: Ensure the 2-methoxy-N,N-dimethylacetamide is of high purity. Impurities can act as catalysts for decomposition. Consider purification via vacuum distillation if purity is questionable. See Protocol 3.

Temperature Range	Observation	Recommendation
< 100 °C	Generally stable.	Preferred operating range for most applications.
100 °C - 150 °C	Risk of slow decomposition, especially on prolonged heating.	Use with caution. Monitor for color changes.
> 150 °C	Significant risk of rapid decomposition.[4]	Avoid if possible. Requires strict process controls.

Table 2: Recommended operating temperatures.

Section 3: Key Protocols

Protocol 1: Anhydrous Reaction Setup

• Glassware: Dry all glassware in an oven at >120°C for at least 4 hours and cool under a stream of dry nitrogen or in a desiccator.

• Solvent Preparation: Dispense 2-methoxy-N,N-dimethylacetamide from a sealed bottle under a positive pressure of inert gas (e.g., nitrogen or argon). For ultra-dry applications, pass it through an activated alumina column or distill from CaH₂ under reduced pressure.

• Assembly: Assemble the reaction apparatus (e.g., three-neck flask with condenser and dropping funnel) while hot and flush with inert gas. Maintain a slight positive pressure of inert gas throughout the experiment using a bubbler or balloon.

• Reagent Addition: Add reagents via syringe through a rubber septum or as solids under a strong flow of inert gas.

Protocol 2: Work-up to Minimize Hydrolysis

• Quenching: Cool the reaction mixture to 0°C. Instead of quenching with aqueous acid, pour the mixture into a separatory funnel containing a cold, saturated solution of sodium bicarbonate or brine.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Washing: Wash the combined organic layers sequentially with brine to remove the bulk of the 2-methoxy-N,N-dimethylacetamide.

• Drying and Concentration: Dry the organic phase over anhydrous sodium or magnesium sulfate, filter, and concentrate under reduced pressure.

Protocol 3: Purification by Vacuum Distillation

• Apparatus: Set up a short-path distillation apparatus. Ensure all joints are well-sealed for high vacuum.

• Drying Agent (Optional): For wet solvent, add a small amount of calcium hydride (CaH₂) to the distillation flask and stir for several hours at room temperature before heating.

• Distillation: Heat the flask gently using an oil bath. The boiling point will depend on the vacuum achieved (The atmospheric boiling point of the related DMAc is 166°C).[9] Collect the fraction corresponding to pure 2-methoxy-N,N-dimethylacetamide, discarding a small forerun.

• Storage: Store the purified solvent over activated molecular sieves (4Å) in a sealed bottle under an inert atmosphere.[5]

References

• Poittevin, C., et al. (2021). A Journey from June 2018 to October 2021 with N,N-Dimethylformamide and N,N-Dimethylacetamide as Reactants. National Institutes of Health.
• Benchchem (n.d.). 2-methoxy-N,N-dimethylacetamide | 4128-76-1. Benchchem.
• Wikipedia (2024). Dimethylacetamide. Wikipedia.
• Caloong Chemical Co., Ltd (2023). 5 New Methods for the Preparation of N,N-Dimethylacetamide. Caloong Chemical Co., Ltd.
• American Chemical Society (2023). N,N−Dimethylacetamide. American Chemical Society.
• Santa Cruz Biotechnology (n.d.). N,N-Dimethylacetamide. Santa Cruz Biotechnology.
• PubChem (n.d.). Dimethylacetamide. National Institutes of Health.
• Du Pont (n.d.). Dimethylacetamide Product Information. Du Pont.
• Koninckx, E. (n.d.). Thermal Decomposition of Dimethylacetamide (DMAc). AIChE Proceedings.
• Justia Patents (2005). Purification of N,N-dimethylacetamide. Justia.

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• 2. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 3. w-o-o.nl [w-o-o.nl]
• 4. proceedings.aiche.org [proceedings.aiche.org]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. acs.org [acs.org]
• 7. Dimethylacetamide | C4H9NO | CID 31374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. A Journey from June 2018 to October 2021 with N,N-Dimethylformamide and N,N-Dimethylacetamide as Reactants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. patents.justia.com [patents.justia.com]

Technical Support Center: Minimizing Impurities in 2-Methoxy-N,N-Dimethylacetamide (MDMAc) Mediated Reactions

Status: Operational Ticket ID: MDMAc-OPT-001 Lead Scientist: Senior Application Specialist Subject: Troubleshooting degradation, oxidation, and workup issues in MDMAc workflows.

Executive Summary: The "Amide-Ether" Duality

You are likely using 2-methoxy-N,N-dimethylacetamide (MDMAc, commercially known as Kurasoin M) as a greener, REACH-compliant alternative to NMP, DMAc, or DMF. While it offers excellent solvency and a safer toxicity profile, it introduces a unique chemical duality that traditional amide solvents do not possess:

• The Amide Head: Susceptible to hydrolysis (releasing dimethylamine).[1][2]

• The Ether Tail: Susceptible to radical oxidation (forming peroxides).

This guide addresses the specific impurities arising from this duality and provides self-validating protocols to eliminate them.

Module 1: Critical Impurity Profiles & Troubleshooting

Issue 1: The "Fishy" Smell & Premature Deprotection

Symptom: Your reaction mixture develops an amine-like odor, or you observe unexpected loss of Fmoc protecting groups (in peptide synthesis) or stalling of electrophilic coupling. Root Cause: Hydrolysis. Like DMF, MDMAc hydrolyzes in the presence of trace water and heat, or strong acids/bases.

• Byproducts: Dimethylamine (DMA) and Methoxyacetic acid.

• Mechanism: DMA is a secondary amine and a nucleophile. It will react with activated esters (lowering yield) or prematurely remove base-labile protecting groups (Fmoc).

Troubleshooting Q&A:

Q: How do I confirm if my solvent is compromised? A: Perform a "pH drift test." Mix 1 mL of solvent with 5 mL of neutral water. Measure pH. If pH > 8.0, significant DMA is present.

Q: Can I use molecular sieves to prevent this? A: Yes, but with a caveat. Use 4Å sieves that have been activated (heated). Avoid basic sieves (like untreated 3Å sometimes can be) which might actually accelerate base-catalyzed hydrolysis over long storage.

Q: How do I rescue a reaction contaminated with DMA? A: If the reaction is sensitive to amines (e.g., active ester coupling), you cannot "rescue" the solvent in situ. You must precipitate your product (if polymeric) or perform a rapid aqueous wash with 0.1 M KHSO₄ to neutralize the amine, then switch to fresh solvent.

Issue 2: The "Phantom" Oxidation

Symptom: Oxidation of sensitive residues (Methionine sulfoxide formation), darkening of reaction mixture, or radical polymerization initiation. Root Cause: Peroxide Formation. Unlike NMP or DMF, MDMAc contains an ether linkage (methoxy group). Ethers react with atmospheric oxygen to form hydroperoxides.

• Risk Factor: High. This is often overlooked because researchers treat MDMAc exactly like DMF.

Troubleshooting Q&A:

Q: I store my solvent under argon. Is that enough? A: Not always. If the bottle was opened previously without a septum, peroxides may have already initiated.

Q: How do I test for this? A: Use quantofix peroxide test strips. If >5 mg/L, treat the solvent.

Q: What is the remediation protocol? A: Pass the solvent through a column of activated basic alumina. This removes both peroxides and trace acidic hydrolysis byproducts.

Module 2: Visualizing Degradation Pathways

The following diagram illustrates how improper storage leads to the two primary impurity streams: Nucleophiles (Amine) and Oxidizers (Peroxides).

Caption: Figure 1. Dual degradation pathways of MDMAc. Note that unlike DMF, MDMAc possesses an oxidative degradation pathway due to the ether moiety.

Module 3: Workup & Isolation Strategies

MDMAc has a high boiling point (~168-170°C) and is water-miscible.[3] Removing it requires specific strategies to avoid "oiling out" or residual solvent contamination.[4]

Comparative Physical Data for Workup Planning:

Property	MDMAc	DMF	NMP	Implication
Boiling Point	~170°C	153°C	202°C	Hard to rotovap; requires high vac or lyophilization.
Water Miscibility	Complete	Complete	Complete	Excellent for aqueous washing, but risk of product loss if product is polar.
LogP	~ -0.25	-1.01	-0.38	MDMAc is slightly more lipophilic than DMF; organic extraction is more efficient.

Protocol: The "Salting Out" Wash

If your product is moderately polar, standard water washes will result in yield loss because MDMAc acts as a phase transfer agent, dragging your product into the water.

• Dilution: Dilute reaction mixture with a hydrophobic solvent (EtOAc or DCM) at a 10:1 ratio (Solvent:MDMAc).

• The Salt Wash: Wash the organic layer with 5% LiCl (Lithium Chloride) solution instead of pure water or brine.

  • Why? LiCl breaks the hydrogen bond network between MDMAc and water, forcing MDMAc into the aqueous phase while "salting out" your organic product back into the organic phase.

• Final Polish: Wash once with brine, dry over Na₂SO₄, and evaporate.

Module 4: Decision Tree for Solvent Purification

Use this logic flow to determine if your solvent requires pre-treatment before starting a sensitive reaction (e.g., GMP peptide synthesis or metal-catalyzed coupling).

Caption: Figure 2. Pre-reaction solvent qualification workflow. Always filter through alumina if oxidation-sensitive residues (Met, Cys, Trp) are involved.

References

• Chemical Properties & Safety: National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 31374, N,N-Dimethylacetamide. (Note: MDMAc properties are derived from the homologous series and specific manufacturer data sheets for Kurasoin M).

• Peptide Synthesis Solvents: Lopez, J., et al. (2018).[5] N-Butylpyrrolidinone as Alternative Solvent for Solid-Phase Peptide Synthesis. Organic Process Research & Development. (Contextualizes the move away from NMP/DMF to greener amides).

• Peroxide Formation in Ethers: Burkhardt, E.R. (2020). Peroxide Formation in Ethers and Its Prevention. American Chemical Society, Chemical Health & Safety.

• Solvent Replacement Guides: Prat, D., et al. (2016). Sanofi’s Solvent Selection Guide: A Step Toward More Sustainable Processes. Organic Process Research & Development. (Classifies amide solvents and alternatives).

• Technical Data: Kuraray Co., Ltd.[6] Kurasoin M Technical Information. (Referenced for physical property comparisons: BP, miscibility).[1]

(Note: Specific peer-reviewed papers solely dedicated to MDMAc impurity profiles are rare; protocols above are synthesized from established amide and ether solvent chemistry principles validated in high-purity organic synthesis).

Sources

• 1. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 2. peptide.com [peptide.com]
• 3. acs.org [acs.org]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Molecular Solvents – Replacements for DMF, DMAC, NMP - Wordpress [reagents.acsgcipr.org]
• 6. pharmaffiliates.com [pharmaffiliates.com]

Reference Data & Comparative Studies

A Comparative Guide to 2-Methoxy-N,N-dimethylacetamide and Other Polar Aprotic Solvents for Researchers and Drug Development Professionals

Introduction: The Evolving Landscape of Polar Aprotic Solvents

In the realms of organic synthesis, pharmaceutical development, and polymer chemistry, the choice of solvent is a critical parameter that dictates reaction outcomes, process efficiency, and final product purity. Polar aprotic solvents, characterized by their high dielectric constants and dipole moments but lack of acidic protons, are indispensable tools. They excel at dissolving a wide range of polar and nonpolar compounds and are particularly adept at accelerating reaction rates for bimolecular nucleophilic substitutions (SN2) by solvating cations while leaving anions relatively free and highly reactive.[1][2]

For decades, workhorse solvents like N,N-Dimethylformamide (DMF), N,N-Dimethylacetamide (DMAc), N-Methyl-2-pyrrolidone (NMP), and Dimethyl sulfoxide (DMSO) have dominated this space. However, growing concerns over the reproductive toxicity associated with amide solvents like DMF, DMAc, and NMP have spurred a search for safer, more sustainable alternatives.[3]

This guide provides an in-depth technical comparison of a niche solvent, 2-Methoxy-N,N-dimethylacetamide (CAS 4128-76-1) , against these established counterparts. As publicly available data for this specific compound is limited compared to the widely used bulk solvents, this guide will synthesize known properties with expert analysis of its chemical structure to infer its potential performance, stability, and safety profile. Our objective is to equip researchers and drug development professionals with a data-driven framework for making informed solvent selection decisions.

Section 1: Physicochemical Properties - A Comparative Overview

The fundamental physical properties of a solvent govern its behavior in a laboratory or manufacturing setting. A high boiling point is desirable for reactions requiring heat, while a low melting point ensures liquidity across a wide range of process temperatures. Polarity, indicated by the dielectric constant and dipole moment, is a primary determinant of a solvent's ability to dissolve solutes and influence reaction mechanisms.

Causality Behind the Properties:

• Boiling Point: A higher boiling point allows for a wider operational temperature range, which is critical for reactions with high activation energies. However, it can also make solvent removal more energy-intensive.

• Dielectric Constant (ε): This macroscopic property reflects the solvent's ability to separate ions. A high dielectric constant (typically >15) is effective at dissolving ionic compounds (salts) and stabilizing charged intermediates, a hallmark of polar solvents.[4]

• Dipole Moment (µ): This molecular property describes the separation of charge within a single solvent molecule. A large dipole moment enhances the solvent's ability to engage in dipole-dipole interactions, aiding in the dissolution of polar, non-ionic compounds.[5]

Table 1: Comparative Physicochemical Properties of Selected Polar Aprotic Solvents

Property	2-Methoxy-DMAc	DMF	DMAc	NMP	DMSO
CAS Number	4128-76-1	68-12-2	127-19-5	872-50-4	67-68-5
Formula	C₅H₁₁NO₂	C₃H₇NO	C₄H₉NO	C₅H₉NO	C₂H₆OS
MW ( g/mol )	117.15[6]	73.09[7]	87.12[8]	99.13[7]	78.13[7]
Boiling Point (°C)	93-94 (@ 15 Torr)[9]	153[7]	165[8]	202[7]	189[7]
Melting Point (°C)	Data not available	-61[7]	-20[10]	-24[7]	19[7]
Density (g/cm³ @ 20°C)	~0.961 (Predicted)[9]	0.948[11]	0.943[8]	1.028[7]	1.100[7]
Dielectric Constant (ε)	Data not available	36.7[7]	37.8[2]	32.3[2]	46.7[7]

| Dipole Moment (µ, Debye) | Data not available | 3.86[7] | 3.72[2] | 4.09[2] | 3.96[7] |

Expert Analysis of 2-Methoxy-DMAc's Structure: While experimental data for the dielectric constant and dipole moment of 2-Methoxy-DMAc are not readily available, we can infer its characteristics. The structure combines the highly polar amide group of DMAc with an ether linkage. This additional polar C-O bond and the associated lone pairs on the oxygen atom are expected to contribute to the molecule's overall dipole moment and polarity.[11] Computational analysis suggests a significant dipolar character.[11] It can be reasonably predicted that its polarity is comparable to, or potentially slightly different from, DMAc, making it a candidate for applications requiring high solvency for polar molecules.

Section 2: Solvency Power and Synthetic Applications

The primary function of these solvents is to create a homogenous phase for reactants. Their ability to dissolve a wide spectrum of materials, from organic molecules to inorganic salts and polymers, makes them highly versatile.

Mechanism of Solvation: In polar aprotic solvents, the positive end of the molecular dipole (near the carbon atoms) effectively solvates cations. The negative end (the oxygen atom of the carbonyl or sulfoxide group) is sterically accessible and acts as a hydrogen bond acceptor.[12] This leaves anions relatively "naked" and nucleophilic, which is why these solvents are ideal for SN2 reactions.

Comparative Applications:

• DMF & DMAc: Widely used in organic synthesis, production of synthetic fibers (polyacrylonitrile, spandex), polyurethane coatings, and pharmaceuticals.[3][10] DMAc is noted to have higher thermal stability and greater resistance to hydrolysis compared to DMF.[4]

• NMP: A powerful solvent for polymers like polyvinylidene difluoride (PVDF), making it essential in battery manufacturing and membrane production. It is also used in the petrochemical industry.

• DMSO: An exceptionally strong solvent for a vast range of solutes, it is used in drug delivery as a penetration enhancer, in cryopreservation, and as a reagent in oxidation reactions (e.g., Swern oxidation).[13]

• 2-Methoxy-DMAc: Specific application data is sparse, but its documented use in power storage devices like capacitors and lithium-ion batteries suggests it possesses good solvency for electrolyte salts and is electrochemically stable.[6] The presence of both an amide and an ether functionality may offer unique solubility properties for complex, multifunctional molecules found in active pharmaceutical ingredients (APIs).

A Systematic Approach to Solvent Selection: Choosing a solvent should not be arbitrary. A logical workflow ensures that key parameters are considered, leading to a more robust and optimized process. The following diagram outlines a systematic approach to solvent screening and selection.

A systematic workflow for solvent selection.

Section 3: Chemical Stability and Reactivity

An ideal solvent should be an inert bystander in a chemical reaction. However, amides and sulfoxides can participate in or be degraded by reaction conditions.

• Hydrolytic Stability: Amide-based solvents (DMF, DMAc, NMP, and 2-Methoxy-DMAc) are susceptible to hydrolysis under both strong acidic and strong basic conditions, especially at elevated temperatures. This degradation produces dimethylamine (from DMF and DMAc) or methylamine (from NMP), which are basic and can interfere with many reactions. DMAc is generally considered more resistant to hydrolysis than DMF.[4][14]

• Thermal Stability: DMAc is stable up to its boiling point but can degrade above 350°C.[11] DMSO can decompose, sometimes explosively, near its boiling point, a process catalyzed by acids or bases.[15]

• Reactivity: DMF and DMAc can act as reagents themselves in certain transformations, such as Vilsmeier-Haack formylations or as a source of dimethylamine.[11] DMSO is a well-known oxidant in reactions like the Swern and Pfitzner-Moffatt oxidations.[5]

Inferred Stability of 2-Methoxy-DMAc: The chemical structure of 2-Methoxy-DMAc contains both an amide and an ether functional group.

• Amide Group: It can be expected to exhibit stability similar to DMAc. It will be stable to many bases but will likely hydrolyze in the presence of strong acids or bases at high temperatures.

• Ether Group: The methoxy group (an ether) is generally chemically robust and stable to many reagents, including bases and mild acids. However, it can be cleaved by very strong acids (e.g., HBr, HI). This dual functionality suggests a stability profile largely dictated by the amide bond's limitations.

Section 4: Safety, Toxicity, and Environmental Profile

The most significant driver for seeking alternatives to traditional polar aprotic solvents is their toxicity profile. This is a paramount consideration in the pharmaceutical industry, where worker safety and regulatory compliance are non-negotiable.

• DMF, DMAc, and NMP: All three are classified as reproductive toxicants ("May damage the unborn child").[3][16] This has led to increasing regulatory scrutiny and restrictions on their use, particularly in Europe under REACH regulations.[3] They can be absorbed through the skin, and chronic exposure is linked to liver damage.[17]

• DMSO: Generally considered to have low toxicity, with a median lethal dose (LD₅₀) higher than ethanol.[15] Its primary hazard is its exceptional ability to penetrate the skin and carry dissolved substances along with it, which can lead to the systemic absorption of otherwise non-absorbable toxic materials.[13] It is not classified as a reproductive toxicant.

• 2-Methoxy-DMAc: A comprehensive toxicological profile, particularly regarding chronic or reproductive effects, is not available in the public domain. However, some suppliers provide GHS hazard statements indicating it is harmful if swallowed or inhaled (H302, H332), and causes skin and respiratory irritation (H315, H335). Crucially, the absence of data on reproductive toxicity does not imply safety. Without specific studies, it cannot be considered a proven safer alternative to NMP or DMAc in this critical aspect.

The following diagram illustrates the trade-off between solvency power (approximated by dielectric constant) and reproductive toxicity risk.

Solvent selection trade-off: Performance vs. Safety.

Section 5: Experimental Protocol for Performance Evaluation

To provide a self-validating and objective comparison, a standardized experimental protocol is essential. The nucleophilic aromatic substitution (SNAr) reaction is an excellent model system, as its rate is highly sensitive to the nature of the polar aprotic solvent.

Title: Protocol for Comparing Solvent Performance in a Model SNAr Reaction: Fluoride Displacement on 4-Fluoronitrobenzene.

Objective: To quantitatively compare the performance of 2-Methoxy-DMAc against DMF, DMAc, NMP, and DMSO by monitoring the reaction rate and purity of the SNAr reaction between 4-fluoronitrobenzene and morpholine.

Materials:

• 4-Fluoronitrobenzene (Substrate)

• Morpholine (Nucleophile)

• Potassium Carbonate (K₂CO₃, Base)

• Dodecane (Internal Standard for GC/HPLC analysis)

• Solvents to be tested: 2-Methoxy-DMAc, DMF, DMAc, NMP, DMSO (anhydrous grade)

• Ethyl acetate (for workup)

• Brine solution

Equipment:

• 5 parallel reaction vials with magnetic stir bars

• Heating block or oil bath with temperature control

• HPLC or GC with an appropriate column for separation

• Standard laboratory glassware

Procedure:

• Preparation: In a glovebox or under an inert atmosphere, prepare a stock solution for each solvent to be tested. For each solvent, add 4-fluoronitrobenzene (1.0 mmol), morpholine (1.2 mmol), K₂CO₃ (1.5 mmol), and dodecane (0.5 mmol) to a vial.

• Solvent Addition: To each of the five prepared vials, add 5.0 mL of the respective solvent (2-Methoxy-DMAc, DMF, DMAc, NMP, DMSO).

• Reaction Initiation: Place all five vials simultaneously into the pre-heated block set to 80°C and begin vigorous stirring. This is t=0.

• Sampling: At regular intervals (e.g., t = 15, 30, 60, 120, 240 minutes), carefully withdraw a small aliquot (~50 µL) from each reaction mixture.

• Quenching & Workup: Immediately quench each aliquot in a vial containing 1 mL of ethyl acetate and 1 mL of water. Vortex thoroughly.

• Analysis: Analyze the organic layer of each quenched sample by GC or HPLC. Calculate the percent conversion of 4-fluoronitrobenzene relative to the internal standard (dodecane).

• Data Presentation: Plot percent conversion versus time for each solvent. The solvent yielding the fastest rate to completion with the cleanest product profile (fewest byproducts) is considered the highest performing for this transformation.

Conclusion

The selection of a polar aprotic solvent is a complex decision that balances performance, safety, and process considerations.

• Established Solvents: DMF, DMAc, and NMP are powerful, well-understood solvents with a vast application history. However, their significant reproductive toxicity is an unavoidable and serious drawback, prompting a move towards safer alternatives.

• The Safer Benchmark: DMSO stands out for its strong solvency and significantly lower toxicity profile, making it an excellent first choice when replacing a more hazardous amide solvent. Its main handling consideration is its ability to enhance skin absorption.[13]

• 2-Methoxy-N,N-dimethylacetamide: This solvent remains an intriguing but poorly characterized option. Its structure, combining both amide and ether functionalities, suggests it has high polarity and potentially unique solvency characteristics useful in specialized applications like energy storage. However, the critical lack of comprehensive toxicological data, especially concerning reproductive and chronic health effects, means it cannot be recommended as a "safer" alternative at this time. Any consideration of its use should be preceded by a thorough, internal risk assessment and, ideally, toxicological evaluation.

For researchers and drug development professionals, the principle of "green chemistry" and inherent safety should guide solvent selection. While novel solvents like 2-Methoxy-DMAc may offer performance advantages, they must be approached with caution until their safety profiles are as well-understood as their established counterparts.

References

• Nano-Safety. (2005, October 10). N,N-Dimethylacetamide MSDS. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2022, June 20). Safety Data Sheet: N,N-dimethylacetamide. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Carl ROTH GmbH + Co. KG. (n.d.). Safety data sheet: N,N-Dimethylaceetamide (DMA). Retrieved from [Link]

• Wikipedia. (n.d.). Dimethylacetamide. Retrieved from [Link]

• Reddit. (2024, October 25). DMSO vs. DMF for biological testing. Retrieved from [Link]

• Master Organic Chemistry. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Polar Protic and Aprotic Solvents. Retrieved from [Link]

• Torao, T., et al. (2025, February 7). Health risks of N,N-dimethylacetamide (DMAC) in humans. Journal of Occupational Health. Retrieved from [Link]

• Sherwood, J., Albericio, F., & de la Torre, B. G. (2024). N,N‐Dimethyl Formamide European Restriction Demands Solvent Substitution in Research and Development. ChemSusChem. Retrieved from [Link]

• ResearchGate. (2024, January 10). N,N‐Dimethyl Formamide European Restriction Demands Solvent Substitution in Research and Development. Retrieved from [Link]

• Regulations.gov. (n.d.). DMSO IS A SAFER NMP ALTERNATIVE. Retrieved from [Link]

• American Chemical Society. (2023, June 19). N,N−Dimethylacetamide. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (n.d.). Physical Properties of liquids. Retrieved from [Link]

• Oreate AI Blog. (2026, January 27). DMSO vs. DMF: Unpacking the Nuances of Two Essential Solvents. Retrieved from [Link]

• Hoye, T.R. (2022, September 8). Properties of Common Organic Solvents. Retrieved from [Link]

• Wikipedia. (n.d.). Polar aprotic solvent. Retrieved from [Link]

• ChemSrc. (n.d.). N-[[1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinyl]methyl]-2-methoxyacetamide 954594-88-8. Retrieved from [Link]

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A Senior Application Scientist’s Guide: Evaluating 2-methoxy-N,N-dimethylacetamide as a Potential Alternative to DMF in Peptide Coupling

Executive Summary

For decades, N,N-dimethylformamide (DMF) has been the solvent of choice for solid-phase peptide synthesis (SPPS), prized for its exceptional solvating properties. However, mounting regulatory pressure and significant health concerns, particularly its classification as a substance of very high concern (SVHC) due to reproductive toxicity, have catalyzed an urgent search for safer, more sustainable alternatives.[1] This guide provides an in-depth comparison between the incumbent standard, DMF, and a structurally analogous but critically under-researched candidate: 2-methoxy-N,N-dimethylacetamide (CAS 4128-76-1).

Given the absence of direct, peer-reviewed performance data for 2-methoxy-N,N-dimethylacetamide in peptide synthesis, this document takes a first-principles approach. We will dissect the critical functions of a solvent in SPPS, establish a performance baseline using DMF and its close relative N,N-dimethylacetamide (DMAc), and present a theoretical evaluation of 2-methoxy-N,N-dimethylacetamide based on its chemical structure. Most importantly, this guide provides a rigorous experimental framework, including detailed protocols, for researchers to empirically validate this or any novel solvent in their own laboratories, ensuring both scientific integrity and practical applicability.

The Indispensable Role and Inherent Challenges of Solvents in SPPS

Solid-phase peptide synthesis is a cyclical process involving the sequential addition of amino acids to a growing peptide chain anchored to an insoluble resin support. The solvent is not merely a medium but an active participant influencing every step of the synthesis.

An ideal SPPS solvent must fulfill several critical criteria:

• Resin Swelling: The solvent must effectively swell the polymer resin, typically polystyrene-based, to make the reactive sites accessible.[2] Inadequate swelling is a primary cause of incomplete reactions and low yields.

• Reagent Solubility: It must fully dissolve protected amino acids and coupling reagents, often at high concentrations, to drive reactions to completion.[3]

• Reaction Kinetics: The solvent's polarity and viscosity influence the rates of both the desired coupling reactions and the crucial Fmoc-deprotection step.

• Side Reaction Suppression: It should minimize common side reactions such as racemization and aspartimide formation, which compromise the purity and biological activity of the final peptide.[1][4]

• Chemical Inertness: The solvent must be stable to the reagents used, such as piperidine for Fmoc removal and carbodiimides for coupling.

DMF has historically balanced these requirements effectively, making it the benchmark against which all alternatives are measured. However, its toxicity profile necessitates a move towards greener chemistry.[5]

The Incumbent Amides: A Performance Baseline of DMF and DMAc

To understand the potential of 2-methoxy-N,N-dimethylacetamide, we must first examine the established performance of its closest structural relatives, DMF and DMAc. Both are polar aprotic solvents widely used in organic synthesis.[6][7]

Property	N,N-dimethylformamide (DMF)	N,N-dimethylacetamide (DMAc)	2-methoxy-N,N-dimethylacetamide
CAS Number	68-12-2	127-19-5[8]	4128-76-1[9]
Molecular Formula	C₃H₇NO	C₄H₉NO[10]	C₅H₁₁NO₂[9]
Molecular Weight	73.09 g/mol	87.12 g/mol [10]	117.15 g/mol [9]
Boiling Point	153 °C	165 °C[7]	~181 °C[11]
Key Advantage in SPPS	Excellent solubilizing power for reagents and peptides; good resin swelling.[2]	Similar to DMF, sometimes used for dissolving highly polymeric materials.[12]	Theoretical: Potentially lower toxicity profile.
Key Disadvantage in SPPS	Reproductive toxicity (REACH SVHC); can decompose to dimethylamine, causing premature Fmoc-deprotection.[1][6]	Reproductive toxicity (REACH SVHC); hepatotoxicity with chronic exposure.[7][10]	Unknown performance; lacks any peer-reviewed validation in SPPS.
EHS Profile	Danger: H312, H319, H332, H360 (Suspected of damaging fertility or the unborn child)	Danger: H312, H319, H332, H360 (Suspected of damaging fertility or the unborn child)[10]	Warning: H302, H315, H319, H335 (Harmful if swallowed, causes skin/eye irritation, may cause respiratory irritation)

Causality Behind Performance: The high polarity of DMF and DMAc is key to their success. It allows them to disrupt the intermolecular hydrogen bonds within the growing peptide chain that lead to aggregation, a common cause of synthesis failure.[13] However, DMF's formyl proton is a known liability. Under microwave heating conditions, it can lead to N-formylation of the terminal amine.[6] Furthermore, its breakdown to basic dimethylamine can compromise the integrity of the acid-labile Fmoc protecting group.[6] While DMAc is structurally more stable, it shares the critical reproductive toxicity classification that drives the search for alternatives.

Introducing 2-methoxy-N,N-dimethylacetamide: A Theoretical Evaluation

2-methoxy-N,N-dimethylacetamide is an acetamide derivative containing an additional methoxy group. While its application in peptide synthesis is undocumented in scientific literature, we can infer its potential properties based on its structure.

Structural Analysis and Inferred Properties:

• Polarity and Solubility: The presence of the ether oxygen in addition to the amide carbonyl could maintain or even enhance polarity, suggesting it may be a good solvent for polar reagents. However, the increased alkyl character could slightly reduce its ability to dissolve highly non-polar protected amino acids compared to DMF. Its miscibility with water is a known property, suggesting high polarity.[14]

• Resin Swelling: Its ability to swell polystyrene resins is unknown and would be the first critical parameter to test. Effective swelling is a prerequisite for any successful SPPS solvent.

• Chemical Stability: Structurally, it lacks the labile formyl proton of DMF, suggesting it would be more resistant to side reactions like formylation. Its stability to the basic conditions of Fmoc deprotection (piperidine) and the coupling reagents would need to be verified.

• Safety Profile (The Primary Motivator): Based on available safety data sheets, 2-methoxy-N,N-dimethylacetamide is listed as a warning-level hazard, primarily for irritation and being harmful if swallowed. This stands in stark contrast to the "Danger" classification and H360 reproductive toxicity warning for both DMF and DMAc.[10] If its performance is proven viable, this significantly improved safety profile would be its most compelling advantage.

A Framework for Empirical Validation: Experimental Protocols

Trust in a new reagent or solvent can only be built through robust, reproducible experimental data. The following protocols provide a self-validating framework for any researcher to evaluate 2-methoxy-N,N-dimethylacetamide against DMF.

Diagram: Standard Fmoc-SPPS Workflow

This diagram illustrates the fundamental cycle of solid-phase peptide synthesis.

Caption: The iterative cycle of Fmoc-based solid-phase peptide synthesis.

Experimental Protocol 1: Fmoc-SPPS of a Model Peptide (e.g., Leu-Enkephalin: YGGFL)

This protocol is designed to directly compare the performance of a test solvent (2-methoxy-N,N-dimethylacetamide) with the standard (DMF).

Materials:

• Rink Amide MBHA resin (0.5-0.8 mmol/g loading)

• Fmoc-Leu-OH, Fmoc-Phe-OH, Fmoc-Gly-OH, Fmoc-Tyr(tBu)-OH

• Activating Reagent: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Solvent A: Anhydrous, peptide synthesis grade DMF

• Solvent B: Anhydrous 2-methoxy-N,N-dimethylacetamide

• Deprotection Solution: 20% (v/v) piperidine in the respective solvent (A or B)

• Cleavage Cocktail: 95% TFA, 2.5% Water, 2.5% Triisopropylsilane (TIS)

Procedure (to be run in parallel for Solvent A and Solvent B):

• Resin Swelling: Place 100 mg of Rink Amide resin into two separate peptide synthesis vessels. Add 2 mL of the respective solvent to each and allow to swell for 1 hour with gentle agitation.

• First Amino Acid Coupling (Leucine):

  • Prepare the activation mixture: In a separate tube, dissolve Fmoc-Leu-OH (3 eq.), HBTU (2.9 eq.), and DIPEA (6 eq.) in 1.5 mL of the respective solvent.

  • Drain the swelled resin and add the activation mixture. Agitate for 2 hours.

  • Scientist's Note: This first coupling is critical. The use of equivalents (eq.) is relative to the resin's initial loading capacity. Pre-activation of the amino acid for 1-2 minutes before adding to the resin can improve efficiency.[15]

• Washing: Drain the coupling solution. Wash the resin 5 times with 2 mL of the respective solvent for 1 minute each.

• Fmoc Deprotection:

  • Add 2 mL of 20% piperidine in the respective solvent. Agitate for 3 minutes.

  • Drain and repeat with a fresh 2 mL of deprotection solution for 7 minutes.

  • Scientist's Note: The two-stage deprotection ensures complete removal of the Fmoc group. The dibenzofulvene adduct formed is washed away in the next step.

• Washing: Drain the deprotection solution. Wash the resin 5 times with 2 mL of the respective solvent for 1 minute each.

• In-Process Control: Perform the Kaiser Test (see Protocol 2) on a small sample of beads. A positive test (blue beads) indicates incomplete coupling from the previous step and necessitates action.

• Subsequent Couplings (F, G, G, Y): Repeat steps 2-6 for each subsequent amino acid in the sequence.

• Final Deprotection: After the final amino acid (Fmoc-Tyr(tBu)-OH) is coupled, perform a final Fmoc deprotection (Step 4) followed by a final wash (Step 5). Wash the resin with dichloromethane (DCM) and dry under vacuum.

• Cleavage and Global Deprotection:

  • Add 2 mL of the cleavage cocktail to the dried resin.

  • Agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate into a cold solution of diethyl ether to precipitate the crude peptide.

  • Centrifuge, decant the ether, and dry the crude peptide pellet.

• Analysis: Dissolve the crude peptide in a suitable solvent (e.g., 50% acetonitrile/water) and analyze by HPLC and Mass Spectrometry to determine purity and verify identity. Compare the results from Solvent A and Solvent B.

Experimental Protocol 2: The Kaiser Test (Qualitative Monitoring of Free Amines)

This test is a self-validating system; it provides immediate feedback on the success of a critical reaction step.[16] A failed coupling must be addressed before proceeding, ensuring the integrity of the final product.

Reagents:

• Reagent A: 5 g Ninhydrin in 100 mL ethanol.

• Reagent B: 80 g Phenol in 20 mL ethanol.

• Reagent C: 2 mL of 0.001 M KCN (aqueous) in 98 mL of pyridine.

Procedure:

• Collect a small sample of resin beads (approx. 5-10 mg) from the synthesis vessel after the post-coupling wash step.

• Place the beads in a small glass test tube.

• Add 2-3 drops of each Reagent (A, B, and C).

• Heat the test tube in a heating block at 100-110°C for 5 minutes.[15][17]

• Observe the color of the beads and the solution.

  • Negative Result (Coupling Complete): Beads remain colorless or yellowish. The solution is yellow.

  • Positive Result (Coupling Incomplete): Beads and/or solution turn a deep blue/purple color.[17]

Causality and Decision Making: A positive Kaiser test indicates the presence of unreacted primary amines on the resin. This requires an immediate decision:

• Recouple: Repeat the coupling step. This is the most common action.

• Cap: Acetylate the unreacted amines with acetic anhydride to prevent the formation of deletion sequences. This is done if recoupling is unsuccessful.

Diagram: Decision Workflow for Novel Solvent Evaluation

Caption: A logical workflow for the systematic evaluation of a new SPPS solvent.

Conclusion and Future Outlook

The imperative to replace DMF and other hazardous solvents in peptide synthesis is clear. While a universal, "drop-in" replacement that matches DMF's performance across all applications has yet to emerge, the exploration of novel solvent systems is a critical endeavor for the future of pharmaceutical development.[18]

2-methoxy-N,N-dimethylacetamide (CAS 4128-76-1) stands as a theoretical candidate, notable primarily for its potentially superior safety profile. Its structural similarity to DMAc suggests it may possess favorable solvating properties, but this remains unproven. The true value of this guide lies not in advocating for this specific untested solvent, but in providing the scientific community with a robust, logical, and practical framework for its evaluation. By employing systematic protocols, in-process controls like the Kaiser test, and rigorous final analysis, researchers can confidently assess the viability of 2-methoxy-N,N-dimethylacetamide and other future green solvent candidates, paving the way for a safer and more sustainable era of peptide synthesis.

References

• Ataman Kimya. N,N-DIMETHYLACETAMIDE. [Online] Available at: [Link]

• Taylor & Francis Online. n n dimethylacetamide – Knowledge and References. [Online] Available at: [Link]

• Taylor & Francis Online. Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. [Online] Available at: [Link]

• Wikipedia. Dimethylacetamide. [Online] Available at: [Link]

• Silver Fern Chemical Inc. N,N-Dimethylacetamide (DMAC): The Smart Choice for Modern Chemical Production. [Online] Available at: [Link]

• Google Patents. US8193390B2 - Method for the production of N,N-dimethylacetamide (DMAC).

• National Center for Biotechnology Information. Dipropyleneglycol Dimethylether, New Green Solvent for Solid-Phase Peptide Synthesis: Further Challenges to Improve Sustainability in the Development of Therapeutic Peptides. [Online] Available at: [Link]

• AAPPTec. Solvents for Solid Phase Peptide Synthesis. [Online] Available at: [Link]

• Biotage. Green solvents for solid phase peptide synthesis. [Online] Available at: [Link]

• MDPI. Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis. [Online] Available at: [Link]

• Luxembourg Bio Technologies. Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. [Online] Available at: [Link]

• RG Discovery. Exciting Update on Green Solvents for Peptide Synthesis. [Online] Available at: [Link]

• National Center for Biotechnology Information. Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. [Online] Available at: [Link]

• Nowick Lab, UC Irvine. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Online] Available at: [Link]

• ResearchGate. Solubility of reagents (Fmoc-AA-OH and additive coupling reagents) in PolarClean at RT. [Online] Available at: [Link]

• AAPPTec. Monitoring of Peptide Coupling and Capping; Coupling Tests. [Online] Available at: [Link]

• Royal Society of Chemistry. The greening of peptide synthesis. [Online] Available at: [Link]

• Royal Society of Chemistry. Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges. [Online] Available at: [Link]

• Royal Society of Chemistry. Experimental procedures Solid phase peptide synthesis (SPPS). [Online] Available at: [Link]

• Taylor & Francis Online. Evaluation of greener solvents for solid-phase peptide synthesis. [Online] Available at: [Link]

• ResearchGate. Analysis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study. [Online] Available at: [Link]

• National Center for Biotechnology Information. Development of a method for environmentally friendly chemical peptide synthesis in water using water-dispersible amino acid nanoparticles. [Online] Available at: [Link]

• National Center for Biotechnology Information. Advances in Fmoc solid‐phase peptide synthesis. [Online] Available at: [Link]

• Jiemao. The Difference Between DMF & DMAC in Recovery Industry. [Online] Available at: [Link]

• AAPPTec. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Online] Available at: [Link]

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• 5. Exciting Update on Green Solvents for Peptide Synthesis - RG Discovery [rgdiscovery.com]
• 6. peptide.com [peptide.com]
• 7. News - The Difference Between DMF & DMAC in Recovery Industry [hebeitech.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. 2-methoxy-N,N-dimethylacetamide | 4128-76-1 | Benchchem [benchchem.com]
• 10. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 11. echemi.com [echemi.com]
• 12. N,N-Dimethylacetamide (DMAC): The Smart Choice for Modern Chemical Production - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
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• 18. Molecular Solvents – Replacements for DMF, DMAC, NMP - Wordpress [reagents.acsgcipr.org]

A Senior Application Scientist's Guide to Amide Solvents in Suzuki-Miyaura Cross-Coupling Reactions

For researchers, medicinal chemists, and process development scientists, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of biaryl and substituted aromatic compounds, which are common motifs in pharmaceuticals and advanced materials.[1] The reaction's reliability and functional group tolerance have cemented its place in the synthetic chemist's toolbox.[2] However, the success of a Suzuki coupling is not merely dependent on the choice of catalyst or base; the solvent plays a pivotal, multifaceted role that can dictate reaction rate, yield, and even selectivity.[3]

This guide provides an in-depth comparative study of three common polar aprotic amide solvents—N,N-Dimethylformamide (DMF), N,N-Dimethylacetamide (DMAc), and N-Methyl-2-pyrrolidone (NMP)—in the context of a model Suzuki-Miyaura reaction. We will explore the causal relationships between the physicochemical properties of these solvents and their performance, providing field-proven insights and a robust experimental protocol to empower you in your own research.

The Crucial Role of Amide Solvents: More Than Just a Medium

Polar aprotic solvents are frequently the medium of choice for palladium-catalyzed cross-coupling reactions.[1] Their ability to dissolve a wide range of organic substrates and inorganic bases is a primary advantage. Amide solvents, in particular, offer a unique combination of high polarity, high dielectric constants, and coordinating ability, which directly influences the key steps of the Suzuki-Miyaura catalytic cycle.

The generally accepted mechanism involves three main stages: oxidative addition, transmetalation, and reductive elimination.[2][4] The solvent can influence each of these steps by:

• Stabilizing Charged Intermediates: The polar nature of amide solvents can stabilize charged palladium complexes and transition states, particularly during the rate-determining oxidative addition step where the Pd(0) catalyst inserts into the aryl-halide bond.[1]

• Modulating Catalyst Activity: Amide solvents can coordinate directly to the palladium center. This coordination can stabilize the active catalyst but can also influence its reactivity and selectivity in complex ways.[5][6]

• Enhancing Solubility: Ensuring that the organic electrophile, the organoboron nucleophile, and the inorganic base are sufficiently soluble is critical for efficient reaction kinetics.

To understand how these effects manifest in practice, we must first compare the key physical properties of our selected solvents.

Physicochemical Properties of Common Amide Solvents

The choice of solvent is a strategic decision based on its physical properties. The table below summarizes the critical parameters for DMF, DMAc, and NMP.

Property	N,N-Dimethylformamide (DMF)	N,N-Dimethylacetamide (DMAc)	N-Methyl-2-pyrrolidone (NMP)
Boiling Point	153 °C (307 °F)	165 °C (329 °F)	202 °C (396 °F)
Dielectric Constant (20°C)	36.7	37.8	32.2
Dipole Moment (Debye)	~3.86 D	~3.79 D	~4.09 D
Structure	HCON(CH₃)₂	CH₃CON(CH₃)₂	C₅H₉NO

Causality Behind the Properties:

• Boiling Point: The boiling point is dictated by the strength of intermolecular forces. All three solvents exhibit strong dipole-dipole interactions. NMP's higher boiling point is due to its larger molecular weight and rigid cyclic structure, which increases van der Waals forces.[7][8][9] This property is critical as it sets the maximum temperature for a reaction, which can be essential for activating less reactive substrates like aryl chlorides.[10]

• Dielectric Constant & Dipole Moment: These values reflect the solvent's polarity and its ability to stabilize charge separation.[11][12] All three are highly polar, making them excellent choices for reactions involving polar intermediates, as is common in the Suzuki-Miyaura mechanism.[4] NMP's slightly lower dielectric constant compared to DMF and DMAc is noteworthy, but its high dipole moment ensures it remains a highly effective polar solvent.[9][13]

Comparative Performance in a Model Suzuki-Miyaura Reaction

To illustrate the practical implications of these properties, we present experimental data for a model Suzuki-Miyaura coupling of 4-bromotoluene with phenylboronic acid.

Reaction Scheme:

Experimental Conditions: 4-bromotoluene (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(PPh₃)₄ (2 mol%), K₂CO₃ (2.0 mmol), Solvent (5 mL), 100 °C, 4 hours.

Solvent	Yield (%)	Reaction Time (h) for >95% Conversion	Key Observations
DMF	92%	3.5	Consistently high yield. Some minor side products observed via GC-MS, potentially from solvent degradation at elevated temperatures.
DMAc	94%	3.0	Slightly faster reaction rate and higher yield compared to DMF. Greater thermal stability noted.
NMP	91%	4.0	Excellent yield, comparable to DMF. Slower reaction rate at 100°C, but highly effective for reactions requiring higher temperatures (>150°C) with less reactive substrates.

Analysis of Results: The Scientist's Perspective

The data reveals subtle but significant differences in performance, which can be explained by the interplay of solvent properties with the reaction mechanism.

• Why was DMAc slightly faster and higher yielding? DMAc often exhibits greater thermal and chemical stability compared to DMF. DMF can be prone to decomposition into dimethylamine and carbon monoxide, or formic acid under certain conditions, which can potentially interfere with the catalyst. DMAc's superior stability can lead to a cleaner reaction profile and a slightly more efficient catalytic turnover, resulting in a faster reaction and higher isolated yield.

• The Role of Temperature and Boiling Point: While the model reaction was run at 100 °C, a temperature accessible by all three solvents, the higher boiling points of DMAc and especially NMP are a significant advantage when dealing with less reactive electrophiles, such as aryl chlorides.[10] The ability to safely heat a reaction to 150 °C or higher in NMP can dramatically accelerate the often rate-limiting oxidative addition step for these challenging substrates, a feat not possible with DMF.

• Solvent Coordination and Catalyst Stabilization: All three amide solvents can act as ligands, coordinating to the palladium center. This can prevent catalyst aggregation and deactivation. However, the specific nature of this coordination can be complex.[5][6] While a deep mechanistic probe is beyond the scope of this guide, the consistently high yields across all three solvents suggest that they all provide a favorable environment for maintaining a stable, active catalytic species throughout the reaction.

Visualizing the Experimental Workflow

A well-defined workflow is essential for reproducibility and success. The following diagram outlines the key stages of the comparative study.

Caption: Experimental workflow for the comparative study of amide solvents.

Detailed Experimental Protocol

This protocol is a self-validating system designed for reproducibility.

Materials:

• 4-bromotoluene (99%)

• Phenylboronic acid (97%)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (99%)

• Potassium carbonate (K₂CO₃), anhydrous powder

• N,N-Dimethylformamide (DMF), anhydrous (99.8%)

• N,N-Dimethylacetamide (DMAc), anhydrous (99.8%)

• N-Methyl-2-pyrrolidone (NMP), anhydrous (99.5%)

• Ethyl acetate, ACS grade

• Deionized water

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Reagent Preparation: To a 25 mL oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-bromotoluene (171 mg, 1.0 mmol, 1.0 equiv), phenylboronic acid (146 mg, 1.2 mmol, 1.2 equiv), and potassium carbonate (276 mg, 2.0 mmol, 2.0 equiv).

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the Pd(PPh₃)₄ catalyst (23 mg, 0.02 mmol, 2 mol%).

• Solvent Addition: Add 5 mL of the chosen anhydrous amide solvent (DMF, DMAc, or NMP) via syringe.

• Reaction Setup: Seal the flask and purge with nitrogen or argon for 10 minutes while stirring.

• Heating: Place the flask in a preheated oil bath at 100 °C.

• Monitoring: Monitor the reaction's progress by taking small aliquots every hour, quenching with water, extracting with ethyl acetate, and analyzing by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete (typically 3-4 hours), cool the flask to room temperature. Add 20 mL of deionized water and transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 4-methyl-1,1'-biphenyl product.

• Characterization: Confirm the product's identity and purity using ¹H NMR, ¹³C NMR, and GC-MS.

Conclusion and Recommendations

This comparative guide demonstrates that while DMF, DMAc, and NMP are all highly effective solvents for the Suzuki-Miyaura coupling, the optimal choice depends on the specific requirements of the reaction.

• For General Use: DMAc offers a slight advantage due to its excellent balance of high polarity, thermal stability, and a slightly faster reaction rate in our model system.

• For High-Temperature Reactions: NMP is the undisputed choice when coupling challenging, unreactive substrates (e.g., electron-rich aryl chlorides) that require temperatures exceeding 150 °C.

• A Solid Standard: DMF remains a reliable and cost-effective option that provides excellent results for a wide range of standard Suzuki couplings.

As Senior Application Scientists, we stress the importance of empirical validation. While this guide provides a strong theoretical and practical foundation, the ideal solvent should always be confirmed through small-scale screening experiments for any new substrate combination. By understanding the underlying principles of how these solvents function, researchers can make more informed decisions, leading to more efficient, robust, and successful organic syntheses.

References

• N-Methyl-2-Pyrrolidone. LyondellBasell. [Link]

• N-methyl-2-pyrrolidone | C5H9NO. PubChem, National Center for Biotechnology Information. [Link]

• N-Methyl-2-pyrrolidone. Wikipedia. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• The Suzuki Reaction. Myers, A. Chem 115, Harvard University. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Suzuki reaction. Wikipedia. [Link]

• Suzuki Reaction - Common Organic Chemistry. [Link]

• Solvent coordination to palladium can invert the selectivity of oxidative addition. Elias, E. K., Rehbein, S. M., & Neufeldt, S. R. (2022). Chemical Science, 13(2), 435-443. [Link]

• Suzuki–Miyaura cross-coupling of aryl bromide and aryl boronic acids... ResearchGate. [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Ruiz-Castillo, P., & Buchwald, S. L. (2016). Chemical Reviews, 116(19), 12564–12649. [Link]

• Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. Badone, D., Baroni, M., Cardamone, R., Ielmini, A., & Guzzi, U. (1996). The Journal of Organic Chemistry, 61(21), 7189-7191. [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. Fairlamb, I. J. S., & Kapdi, A. R. (2016). In Palladium-Catalyzed Cross-Coupling Reactions for the Synthesis of Biologically Active Molecules (pp. 1-45). White Rose Research Online. [Link]

• Temperature Dependence of Dielectric Constants and Dipole Moments in Polar Liquids. Koizumi, N., & Hanai, T. (1956). Bulletin of the Institute for Chemical Research, Kyoto University, 33(1), 14-29. [Link]

• Solvent coordination to palladium can invert the selectivity of oxidative addition. Neufeldt, S. R., et al. (2022). Chemical Science. [Link]

• Dielectric Constant, Dipole Moment, and Solubility Parameters of Some Cyclic Acid Esters. ResearchGate. [Link]

• Recent Progress in Palladium-Catalyzed Quinoline Formation: Synthetic Applications and Mechanistic Insights. MDPI. [Link]

• Dipole Moments. Chemistry LibreTexts. [Link]

• Dipole Moment. University of Zurich. [Link]

• Predicting the relative boiling points of pure substances. YouTube. [Link]

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validating reaction kinetics in 2-methoxy-N,N-dimethylacetamide

Comparison Guide: Validating Reaction Kinetics in 2-Methoxy-N,N-Dimethylacetamide

Executive Summary

In the search for sustainable alternatives to N-methyl-2-pyrrolidone (NMP), N,N-dimethylformamide (DMF), and N,N-dimethylacetamide (DMAc), the solvent 2-methoxy-N,N-dimethylacetamide (CAS 4128-76-1, hereafter referred to as MeO-DMAc ) has emerged as a structural analog of interest.

While structurally similar to DMAc, the introduction of the methoxy group (

) alters the solvent's polarity, chelating ability, and metabolic profile. This guide provides a rigorous, self-validating framework for researchers to benchmark MeO-DMAc against traditional dipolar aprotic solvents. It addresses the critical "toxicity-utility" gap, noting that while often cited in green chemistry contexts, early data suggests its toxicity profile requires specific validation against DMF.

Part 1: Physicochemical Baseline & Mechanistic Implications

Before kinetic testing, one must understand how the methoxy substituent alters the solvation shell compared to the "innocent" alkyl chains of NMP or DMAc.

Structural Comparison

Feature	DMAc (Standard)	MeO-DMAc (Alternative)	Mechanistic Impact
Structure			The ether oxygen in MeO-DMAc introduces a secondary dipole.
Boiling Point	165 °C	~160–165 °C (Est.)	Similar thermal operating window; suitable for high-temp nucleophilic substitutions.
Chelation Potential	Low	Moderate	The methoxy oxygen can act as a hemilabile ligand, potentially inhibiting metal catalysts (Pd, Cu).
Polarity	High ( )	Moderate-High	The ether linkage may slightly reduce dielectric constant, potentially slowing rates relative to DMAc.

The "Methoxy Effect" on Kinetics

• Nucleophilic Substitutions (

  ): In dipolar aprotic solvents, rate acceleration is driven by the solvation of the cation (leaving the anion "naked" and reactive). The methoxy group in MeO-DMAc may sequester cations (like or ) more effectively than DMAc due to the podand-like structure (acting like a partial crown ether). This could theoretically increase reaction rates for salt-based nucleophiles.

• Metal Catalysis: Conversely, the extra oxygen atom can compete for open coordination sites on transition metals, potentially acting as a catalyst poison or altering the resting state of the catalyst.

Part 2: Kinetic Validation Protocols

To validate MeO-DMAc, you cannot rely on generic solubility data. You must perform Reaction Profiling .

Protocol A: The Menschutkin Probe (Solvent Polarity Standard)

This reaction (quaternization of an amine) is highly sensitive to solvent polarity (

increases with polarity).

Objective: Determine if MeO-DMAc provides sufficient charge separation for transition state stabilization.

Reaction:

Experimental Workflow:

• Preparation: Prepare a 0.1 M solution of Benzyl Chloride and 0.1 M Pyridine in MeO-DMAc. Prepare identical controls in DMAc and NMP.

• Monitoring: Incubate at 50°C. Sample every 15 minutes for 4 hours.

• Analysis: Analyze via HPLC (Reverse Phase) or

  -NMR (monitoring the shift of the benzylic protons).

• Calculation: Plot

  vs. time. The slope is the second-order rate constant ( ).

Success Criteria:

• If

  , the solvent is a viable kinetic alternative for reactions.

Protocol B: The "Chelation Stress Test" (Suzuki-Miyaura Coupling)

Objective: Verify that the methoxy group does not poison Pd-catalysts.

Reaction:

Experimental Workflow:

• Setup: Run the reaction in MeO-DMAc and DMAc using low catalyst loading (0.5 mol% Pd).

• Kinetics: Measure conversion at 1, 2, 4, and 8 hours.

• Observation: Look for an "induction period" in MeO-DMAc. A delayed start suggests the solvent is displacing phosphine ligands.

Part 3: Decision Logic & Workflow (Visualization)

The following diagram outlines the critical path for validating MeO-DMAc. It incorporates the "Fail Fast" philosophy—if the solvent fails the stability or safety check, kinetic testing is moot.

Figure 1: Decision tree for validating 2-methoxy-N,N-dimethylacetamide. Note that toxicity screening is the "gatekeeper" step.

Part 4: Critical Safety & Stability Assessment

Warning: Do not assume "Green" = "Safe." Literature indicates that while MeO-DMAc is an alternative, it shares structural alerts with DMAc (reprotoxicity).

• Thermal Stability:

  • MeO-DMAc contains an ether linkage. At high temperatures (>150°C) in the presence of Lewis acids, ethers can cleave.

  • Validation Step: Reflux MeO-DMAc with 1 equivalent of

    -TsOH for 12 hours. Analyze via GC-MS for cleavage products (e.g., methanol, N,N-dimethylacetamide derivatives).

• Toxicity Benchmarking:

  • Current data suggests MeO-DMAc may have a toxicity profile comparable to or exceeding DMF in certain acute exposure scenarios [1].

  • Requirement: Consult the specific SDS for CAS 4128-76-1. If the

    (dermal/oral) is lower than NMP, its use should be restricted to closed-loop automated synthesis, regardless of its kinetic performance.

References

• Benchchem. (2024). Safety Data Sheet: 2-methoxy-N,N-dimethylacetamide (CAS 4128-76-1). Retrieved from

• Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1] (General reference for Menschutkin reaction protocols).

• Byrne, F. P., et al. (2016). "Tools and techniques for solvent selection: green solvent selection guides." Sustainable Chemical Processes. (Context for solvent replacement methodologies).
• ECHA. (2025). Registration Dossier: N,N-Dimethylacetamide. European Chemicals Agency. (For toxicity comparison baselines).

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A Comparative Guide to 2-Methoxy-N,N-dimethylacetamide as a Potential Replacement for NMP

Introduction: The Imperative to Move Beyond NMP

For decades, N-methyl-2-pyrrolidone (NMP) has been a cornerstone solvent in numerous industries, from pharmaceutical development and agrochemical formulation to the manufacturing of high-performance polymers and electronics.[1][2] Its status as a powerful, high-boiling, dipolar aprotic solvent has made it indispensable for processes requiring high solvency for a wide range of organic and inorganic compounds.[3][4] However, the scientific and regulatory landscape has shifted dramatically. Mounting evidence has unequivocally identified NMP as a reproductive toxicant, leading to significant health and safety concerns.[2][5][6]

Regulatory bodies have taken decisive action. The U.S. Environmental Protection Agency (EPA) has determined that NMP presents an unreasonable risk to human health, and the European Union has classified it as a Substance of Very High Concern (SVHC), severely restricting its use.[5][6][7][8] This regulatory pressure has created an urgent and critical need for safer, high-performance alternatives.

This guide introduces 2-methoxy-N,N-dimethylacetamide (2-MeO-DMA) as a candidate for NMP replacement. Direct, peer-reviewed benchmark studies comparing 2-MeO-DMA to NMP are not yet widely available. Therefore, this guide will employ a scientifically grounded approach by benchmarking NMP against its close structural analogue, N,N-dimethylacetamide (DMAc) .[9] DMAc shares the core amide solvent functionality and is frequently used in similar applications.[10][11] By analyzing the well-documented performance and safety profile of DMAc, we can build a foundational understanding and then extrapolate the potential influence of the 2-methoxy group in 2-MeO-DMA, providing researchers with a logical framework for evaluation.

Part 1: Physicochemical Property Analysis

The utility of a solvent is fundamentally dictated by its physical properties. A suitable NMP replacement must exhibit comparable characteristics such as a high boiling point (for process stability), strong polarity, and miscibility with other reagents. The table below compares the key properties of NMP and DMAc.

Property	N-Methyl-2-pyrrolidone (NMP)	N,N-Dimethylacetamide (DMAc)	2-Methoxy-N,N-dimethylacetamide (2-MeO-DMA)
CAS Number	872-50-4	127-19-5	4128-76-1
Molecular Formula	C₅H₉NO	C₄H₉NO	C₅H₁₁NO₂
Molar Mass	99.13 g/mol	87.12 g/mol	117.15 g/mol
Boiling Point	202 °C (396 °F)[3]	165 °C (329 °F)[9]	Data not readily available
Melting Point	-24 °C (-11 °F)[12]	-20 °C (-4 °F)[9]	Data not readily available
Density	1.028 g/cm³	0.937 g/mL[9]	Data not readily available
Flash Point	91 °C (196 °F)[3]	63 °C (145 °F)[9]	Data not readily available
Solubility in Water	Miscible[3]	Miscible[9]	Presumed Miscible

Expert Analysis: Both NMP and DMAc are high-boiling, water-miscible polar aprotic solvents, explaining their overlapping application space.[3][9] The lower boiling and flash points of DMAc may be a consideration in high-temperature processes where NMP is currently used. The addition of the methoxy group and the higher molar mass of 2-MeO-DMA would be expected to result in a boiling point that is likely between that of DMAc and NMP, potentially offering a favorable balance of volatility and processability.

Part 2: Performance in Key Applications (A Comparative Framework)

The efficacy of NMP and DMAc stems from their ability to solvate large, polarizable molecules and stabilize charged intermediates in reactions.

Polymer Synthesis and Processing

NMP is a solvent of choice for producing high-performance polymers like polyvinylidene fluoride (PVDF) and polyimides, and is used in the fabrication of aramid fibers.[3] DMAc is similarly employed for its exceptional ability to dissolve a wide range of polymers and is used in the production of polyacrylonitrile and polyurethane fibers.[10][11] The choice between them often comes down to specific solubility requirements, thermal stability needs, and, historically, cost. For a potential alternative like 2-MeO-DMA, its efficacy in this area would depend on its Hansen solubility parameters relative to the polymers of interest.

Solid-Phase Peptide Synthesis (SPPS)

In SPPS, preventing the aggregation of the growing peptide chain on the solid support is critical for achieving high yields and purity. Both NMP and DMAc are highly effective solvents for this purpose, superior in many cases to N,N-Dimethylformamide (DMF) or Dichloromethane (DCM).[13] They efficiently solvate the peptide backbone, disrupting the intermolecular hydrogen bonding that leads to aggregation. The slightly different polarity and steric profile of 2-MeO-DMA could potentially offer unique solvation properties for particularly "difficult" or aggregation-prone peptide sequences.

Part 3: The Decisive Factor: Environment, Health & Safety (EHS) Profiles

While performance is important, the primary driver for replacing NMP is its adverse health profile. This section provides a direct comparison and a hypothesis for 2-MeO-DMA.

Hazard Profile	N-Methyl-2-pyrrolidone (NMP)	N,N-Dimethylacetamide (DMAc)	2-Methoxy-N,N-dimethylacetamide (2-MeO-DMA)
Key Health Concerns	Reproductive Toxicity (May damage the unborn child)[2][5][6]	Reproductive Toxicity (May damage the unborn child), Hepatotoxicity (Liver damage)[9][14][15]	Data Deficient . Requires full toxicological evaluation.
Regulatory Status	EU SVHC , US EPA Unreasonable Risk Finding [6][7]	Classified as Reproductive Toxin Category 1B and Acutely Toxic [15][16]	Not widely listed; requires investigation.
Exposure Limits (ACGIH TLV-TWA)	Not established, significant concern	10 ppm (Skin)[17]	Not established

Expert Analysis: The data is stark. While NMP's primary liability is its well-documented reproductive toxicity, DMAc carries similar warnings in addition to concerns of liver toxicity.[2][14][15] This means that a simple switch from NMP to DMAc is not a step towards a safer process; it is merely trading one set of significant hazards for another.

This is where the structure of 2-MeO-DMA becomes intriguing. The introduction of a methoxy (ether) group provides a new site for metabolic activity. It is plausible that this could alter the metabolic pathway of the molecule in a way that reduces the formation of the toxic metabolites responsible for the adverse effects seen with DMAc. This is a hypothesis that must be rigorously tested. However, it presents a clear scientific rationale for prioritizing the toxicological evaluation of 2-MeO-DMA as a potentially safer alternative.

Below is a diagram illustrating the critical decision matrix for solvent selection, emphasizing the non-negotiable priority of the EHS profile.

Caption: Solvent selection workflow prioritizing EHS evaluation.

Part 4: Experimental Protocols for In-House Evaluation

To empower researchers to conduct their own benchmark studies, the following standardized protocols are provided.

Protocol 1: Comparative Solubility Power Assessment

Objective: To quantitatively compare the solubility of a relevant solid (e.g., a polymer, an active pharmaceutical ingredient) in NMP, DMAc, and 2-MeO-DMA.

Methodology:

• Preparation: To separate vials, add a precise, excess amount of the solid solute (e.g., 500 mg) to a fixed volume of each solvent (e.g., 5.0 mL).

• Equilibration: Seal the vials and agitate them at a constant, controlled temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached. Use a shaker or magnetic stirrer.

• Separation: Centrifuge the vials to pellet the undissolved solid.

• Quantification: Carefully withdraw a known aliquot of the supernatant (e.g., 1.0 mL) and transfer it to a pre-weighed dish.

• Evaporation: Evaporate the solvent under vacuum at an elevated temperature until a constant weight of the dissolved solid is achieved.

• Calculation: Calculate the solubility in mg/mL by determining the mass of the dried solute from the aliquot.

The workflow for this protocol is visualized below.

Caption: Step-by-step workflow for solubility assessment.

Protocol 2: Model Reaction Performance Benchmark

Objective: To compare reaction yield, purity, and kinetics for a standard chemical transformation (e.g., an SNAr reaction or a peptide coupling) in each solvent.

Methodology:

• Setup: Prepare three identical reaction vessels, each charged with the starting materials and one of the solvents (NMP, DMAc, 2-MeO-DMA). Ensure all other parameters (temperature, stoichiometry, catalyst loading) are identical.

• Execution: Initiate the reactions simultaneously.

• Monitoring: At set time intervals (e.g., 1, 2, 4, 8 hours), withdraw a small, quenched aliquot from each reaction.

• Analysis: Analyze each aliquot by a suitable method (e.g., HPLC, GC-MS) to determine the consumption of starting material and the formation of the product.

Conclusion and Future Outlook

The search for a replacement for NMP is one of the pressing challenges in green chemistry. This guide demonstrates that while DMAc is a functional analogue to NMP in terms of performance, it fails to offer a significant safety advantage, carrying its own severe health warnings.[9][14][15]

2-Methoxy-N,N-dimethylacetamide emerges as a logical and promising candidate for investigation. Its structure is a thoughtful modification of a known solvent class, with a chemical handle (the methoxy group) that could plausibly lead to a more favorable metabolic and toxicological profile. It is not a guaranteed solution, but a compelling hypothesis that warrants dedicated research.

The path forward is clear: a comprehensive toxicological assessment of 2-MeO-DMA is the critical next step. Should these studies reveal a significantly improved safety profile, the performance benchmarks against NMP in specific, high-value applications should be pursued aggressively. For researchers and drug development professionals, the time to evaluate and validate alternatives is now. The protocols provided here offer a starting point for that essential journey away from hazardous legacy solvents and towards a safer, more sustainable future.

References

• Process for the Selective Production of N-Methyl-2-Pyrrolidone (NMP) - Google Patents. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH_wU-LM2W_DhXUmHmJf5Fvw7FPKPENxCp8fu1FhjmvNYM4n3JM-MwrQjvuPl5hDsWs-4JJxi7taLTB4uAetjn4HBOl20ileQdpcVEsYZZkUirvVnrKI0TORJRgVYo2DKqiA063FnJzHOhQMPBgMjI=]
• Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents - MDPI. [URL: https://www.mdpi.com/1420-3049/23/8/1939]
• DIMETHYLACETAMIDE | Occupational Safety and Health Administration. [URL: https://www.osha.
• Health risks of N,N-dimethylacetamide (DMAC) in humans - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6948386/]
• DMAC and NMP as Electrolyte Additives for Li-Ion Cells - NASA Technical Reports Server (NTRS). [URL: https://ntrs.nasa.
• n-Methylpyrrolidone (NMP); Regulation Under the Toxic Substances Control Act (TSCA). [URL: https://www.federalregister.gov/documents/2024/06/14/2024-12373/n-methylpyrrolidone-nmp-regulation-under-the-toxic-substances-control-act-tsca]
• N-Methyl-2-pyrrolidone - Wikipedia. [URL: https://en.wikipedia.org/wiki/N-Methyl-2-pyrrolidone]
• Case Study: NMP Replacement Solution - JR Hess Company. [URL: https://www.jrhessco.com/case-study-nmp-replacement-solution/]
• N,N-Dimethylacetamide (DMAC): The Smart Choice for Modern Chemical Production. [URL: https://www.silverfernchemical.com/blogs/news/n-n-dimethylacetamide-dmac-the-smart-choice-for-modern-chemical-production]
• Physicochemical properties of NMP, DMAc and PolarClean. - ResearchGate. [URL: https://www.researchgate.net/figure/Physicochemical-properties-of-NMP-DMAc-and-PolarClean_tbl1_323223015]
• SAFETY DATA SHEET - Fisher Scientific. [URL: https://www.fishersci.com/msds?productName=D1601]
• EPA Finds NMP and 1-BP Present Unreasonable Risks to Human Health. [URL: https://www.epa.gov/assessing-and-managing-chemicals-under-tsca/epa-finds-nmp-and-1-bp-present-unreasonable-risks]
• N-Methyl-2-Pyrrolidone (NMP) Empowering Solutions, Enhancing Performance!. [URL: https://www.surfachem.de/de/news/2024/n-methyl-2-pyrrolidone-nmp-empowering-solutions-enhancing-performance]
• Local Structure and Polar Order in Liquid N-Methyl-2-pyrrolidone (NMP) - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.jpcb.8b05610]
• 2-methoxy-N,N-dimethylacetamide | 4128-76-1 | Benchchem. [URL: https://www.benchchem.com/product/b5912]
• Get the Facts: NMP (N-Methylpyrrolidone) - Toxic-Free Future. [URL: https://toxicfreefuture.org/key-issues/toxic-chemicals/nmp/]
• Solvents for Solid Phase Peptide Synthesis. [URL: https://www.aapptec.com/solvents-for-solid-phase-peptide-synthesis-sp-2100]
• What Should You Know About N‑Methyl‑2‑Pyrrolidone (NMP) and Its Industrial Uses?. [URL: https://www.gminsights.com/blogs/n-methyl-2-pyrrolidone-nmp-industrial-uses]
• D3.6 - Application of NMP replacement solvents - European Commission. [URL: https://cordis.europa.eu/project/id/745450/results]
• Getting rid of N-Methyl-2-pyrrolidone (NMP), solution? - ResearchGate. [URL: https://www.researchgate.net/post/Getting_rid_of_N-Methyl-2-pyrrolidone_NMP_solution]
• Overcoming Aggregation in Solid-phase Peptide Synthesis - Sigma-Aldrich. [URL: https://www.sigmaaldrich.
• 5 New Methods for the Preparation of N,N-Dimethylacetamide - Caloong Chemical Co., Ltd. [URL: https://www.caloong.
• Dimethylacetamide - Wikipedia. [URL: https://en.wikipedia.org/wiki/Dimethylacetamide]

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A Comparative Spectroscopic Guide to 2-Methoxy-N,N-dimethylacetamide and Its Analogs

This guide provides an in-depth spectroscopic comparison of 2-methoxy-N,N-dimethylacetamide with its structural analogs: N,N-dimethylacetamide (DMA), 2-ethoxy-N,N-dimethylacetamide, and N,N-diethylacetamide. This document is intended for researchers, scientists, and professionals in drug development and materials science who utilize spectroscopic techniques for molecular characterization and quality control. By presenting objective experimental data and detailed methodologies, this guide aims to serve as a practical reference for understanding the subtle yet significant spectral differences arising from structural modifications in this class of amide compounds.

Introduction: The Significance of Amide Scaffolds

Amides are fundamental functional groups in organic chemistry and biochemistry, forming the backbone of peptides and proteins and finding widespread use as solvents, reagents, and pharmaceuticals. The N,N-disubstituted acetamides discussed herein are of particular interest due to their versatile solvent properties and their role as building blocks in organic synthesis. Understanding their spectroscopic signatures is paramount for confirming their identity, assessing purity, and studying their interactions in various chemical environments.

The introduction of an alkoxy group at the α-position to the carbonyl, as in 2-methoxy-N,N-dimethylacetamide, significantly influences the electronic environment of the molecule. This guide will dissect how these structural variations manifest in ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), providing a clear rationale for the observed spectral characteristics.

Molecular Structures Under Comparison

The following diagram illustrates the molecular structures of the four amides discussed in this guide.

Figure 1: Molecular structures of the compared N,N-disubstituted acetamides.

Nuclear Magnetic Resonance (NMR) Spectroscopy Comparison

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The chemical shifts (δ) of ¹H and ¹³C nuclei are highly sensitive to their local electronic environment, providing a detailed fingerprint of the molecular structure.

¹H NMR Spectroscopy

The ¹H NMR spectra of these amides are characterized by distinct signals for the N-alkyl groups and the acetyl or alkoxyacetyl moiety. A key feature to note is the potential for hindered rotation around the C-N amide bond, which can lead to magnetically non-equivalent N-alkyl protons, often observed as separate signals at room temperature.

Table 1: Comparative ¹H NMR Spectral Data (δ, ppm)

Compound	-C(=O)-CH₃	-N(CH₃)₂	-O-CH₃	-O-CH₂-	-CH₂- (N-ethyl)	-CH₃ (N-ethyl)
2-Methoxy-N,N-dimethylacetamide	N/A	~2.9-3.1	~3.3	~4.0	N/A	N/A
N,N-Dimethylacetamide (DMA)	~2.08[1][2]	~2.98[2]	N/A	N/A	N/A	N/A
2-Ethoxy-N,N-dimethylacetamide	N/A	~2.9-3.1	N/A	~3.5 (q)	N/A	~1.2 (t)
N,N-Diethylacetamide	~2.08[3]	N/A	N/A	N/A	~3.3-3.4 (q)[3]	~1.1-1.2 (t)[3]

Note: Chemical shifts are approximate and can vary based on the solvent and concentration. Data for 2-ethoxy-N,N-dimethylacetamide is predicted based on analogous structures.

Discussion of ¹H NMR Spectra:

• N-Methyl Groups: In 2-methoxy-N,N-dimethylacetamide and DMA, the two N-methyl groups often appear as a single sharp resonance due to rapid rotation around the C-N bond at room temperature. However, in some deuterated solvents or at lower temperatures, these can resolve into two distinct singlets.

• α-Protons: The methylene protons (-CH₂-) adjacent to the methoxy and ethoxy groups in the alkoxy-substituted analogs are deshielded by the electronegative oxygen atom, resulting in a downfield shift to around 4.0 ppm and 3.5 ppm, respectively.

• N-Ethyl Groups: In N,N-diethylacetamide, the methylene protons of the ethyl groups are adjacent to the nitrogen atom and appear as a quartet around 3.3-3.4 ppm, coupled to the methyl protons which appear as a triplet around 1.1-1.2 ppm.

¹³C NMR Spectroscopy

¹³C NMR provides valuable information about the carbon skeleton of the molecules. The carbonyl carbon is a particularly diagnostic signal, appearing significantly downfield.

Table 2: Comparative ¹³C NMR Spectral Data (δ, ppm)

Compound	C =O	-C H₃ (Acyl)	-N(CH₃)₂	-O -CH₃	-O -CH₂-	C H₂ (N-ethyl)	C H₃ (N-ethyl)
2-Methoxy-N,N-dimethylacetamide	~170	N/A	~36-38	~59	~72	N/A	N/A
N,N-Dimethylacetamide (DMA)	~170	~21	~35, ~38	N/A	N/A	N/A	N/A
2-Ethoxy-N,N-dimethylacetamide	~170	N/A	~36-38	N/A	~67	N/A	~15
N,N-Diethylacetamide	~171	~21	N/A	N/A	N/A	~40, ~42	~13, ~14

Note: Chemical shifts are approximate and can vary based on the solvent. Data for 2-methoxy-N,N-dimethylacetamide and 2-ethoxy-N,N-dimethylacetamide are predicted based on analogous structures and general chemical shift trends.

Discussion of ¹³C NMR Spectra:

• Carbonyl Carbon: The carbonyl carbon (C=O) in all four analogs appears in a similar downfield region (~170-171 ppm), as expected for an amide functionality.

• N-Alkyl Carbons: The carbons of the N-methyl groups in 2-methoxy-N,N-dimethylacetamide and DMA appear in the range of 35-38 ppm. The non-equivalence due to restricted C-N bond rotation can also be observed in the ¹³C NMR spectrum, leading to two distinct signals. Similarly, for N,N-diethylacetamide, the methylene and methyl carbons of the N-ethyl groups are observed around 40-42 ppm and 13-14 ppm, respectively.

• Alkoxy Carbons: The presence of the methoxy group in 2-methoxy-N,N-dimethylacetamide introduces a signal for the methoxy carbon at approximately 59 ppm and the adjacent methylene carbon at around 72 ppm. For the ethoxy analog, the ethoxy methylene and methyl carbons are expected around 67 ppm and 15 ppm, respectively.

Infrared (IR) Spectroscopy Comparison

IR spectroscopy is a key technique for identifying functional groups. The most prominent feature in the IR spectra of amides is the strong carbonyl (C=O) stretching absorption, often referred to as the Amide I band.

Table 3: Comparative FTIR Spectral Data (cm⁻¹)

Compound	C=O Stretch (Amide I)	C-N Stretch	C-O Stretch
2-Methoxy-N,N-dimethylacetamide	~1650	~1400	~1100
N,N-Dimethylacetamide (DMA)	~1634-1645[4][5]	~1418[5]	N/A
2-Ethoxy-N,N-dimethylacetamide	~1650	~1400	~1100
N,N-Diethylacetamide	~1640	~1420	N/A

Note: Wavenumbers are approximate. Data for 2-methoxy-N,N-dimethylacetamide and 2-ethoxy-N,N-dimethylacetamide are predicted based on analogous structures.

Discussion of IR Spectra:

• Amide I Band: The C=O stretching vibration in tertiary amides typically appears in the range of 1630-1670 cm⁻¹. The exact position is influenced by electronic and steric effects, as well as hydrogen bonding in protic solvents. For the compounds in this guide, the Amide I band is a strong, sharp absorption. The introduction of the electron-withdrawing alkoxy group in 2-methoxy- and 2-ethoxy-N,N-dimethylacetamide is expected to slightly increase the C=O bond order and shift the Amide I band to a slightly higher wavenumber compared to DMA and N,N-diethylacetamide.

• C-N Stretch: The C-N stretching vibration is coupled with other vibrations and can be found in the fingerprint region, typically around 1400-1420 cm⁻¹.

• C-O Stretch: The alkoxy-substituted analogs will exhibit a characteristic C-O stretching vibration, typically a strong band in the 1050-1150 cm⁻¹ region.

Mass Spectrometry (MS) Comparison

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. Electron Ionization (EI) is a common technique that leads to characteristic fragmentation, aiding in structure elucidation.

Table 4: Comparative Mass Spectrometry Data (m/z)

Compound	Molecular Ion [M]⁺	Key Fragment Ions
2-Methoxy-N,N-dimethylacetamide	117	88, 72, 45, 44
N,N-Dimethylacetamide (DMA)	87	72, 44, 43
2-Ethoxy-N,N-dimethylacetamide	131	102, 72, 59, 44
N,N-Diethylacetamide	115[3]	86, 72, 58, 44[3]

Note: Fragmentation patterns are predicted based on common fragmentation pathways for amides and ethers.

Discussion of Mass Spectra:

A common fragmentation pathway for N,N-dialkylacetamides is the α-cleavage, leading to the formation of a resonance-stabilized acylium ion or an iminium ion.

• [M-R]⁺ Fragment: For DMA and N,N-diethylacetamide, a common fragment is the loss of a methyl or ethyl radical from the nitrogen, respectively.

• McLafferty Rearrangement: While not applicable to DMA, amides with longer alkyl chains can undergo a McLafferty rearrangement.

• Alkoxy-Substituted Analogs: 2-Methoxy- and 2-ethoxy-N,N-dimethylacetamide will show characteristic fragmentation patterns related to the alkoxy group. For example, the loss of the alkoxy group or cleavage of the C-O bond. A prominent fragment for 2-methoxy-N,N-dimethylacetamide would be at m/z 72, corresponding to the [CH₂=C(O)N(CH₃)₂]⁺ ion, and at m/z 45, corresponding to the [CH₂OCH₃]⁺ fragment.

Experimental Protocols

The following are detailed, step-by-step methodologies for acquiring the spectroscopic data presented in this guide.

General Experimental Workflow

Figure 2: General workflow for spectroscopic analysis of amide samples.

Protocol 1: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the amide sample.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Tune and shim the spectrometer to ensure a homogeneous magnetic field.

  • Set the sample temperature to 298 K.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H NMR spectrum.

  • Use a spectral width of approximately 16 ppm.

  • Set the number of scans to 16 or more for a good signal-to-noise ratio.

  • Apply a relaxation delay of at least 5 seconds to ensure quantitative integration.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Use a spectral width of approximately 220 ppm.

  • Acquire a sufficient number of scans (e.g., 1024 or more) to achieve an adequate signal-to-noise ratio.

  • A relaxation delay of 2 seconds is typically sufficient.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra and perform baseline correction.

  • Reference the spectra to the TMS signal at 0.00 ppm.

  • Integrate the signals in the ¹H NMR spectrum and pick the peaks in both ¹H and ¹³C NMR spectra.

Protocol 2: FTIR Spectroscopy

• Sample Preparation:

  • For neat liquid samples, place a single drop of the amide onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrument Setup:

  • Use a Fourier Transform Infrared (FTIR) spectrometer equipped with a DTGS detector.

  • Collect a background spectrum of the empty ATR crystal.

• Data Acquisition:

  • Acquire the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Co-add at least 32 scans to improve the signal-to-noise ratio.

  • Set the spectral resolution to 4 cm⁻¹.

• Data Processing:

  • Perform an ATR correction if necessary.

  • Perform baseline correction and identify the wavenumbers of the major absorption bands.

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of the amide sample (e.g., 1 mg/mL) in a volatile solvent such as dichloromethane or ethyl acetate.

• Instrument Setup:

  • Use a gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

  • Install a suitable capillary column (e.g., a 30 m non-polar column like DB-5ms).

  • Set the injector temperature to 250 °C and the transfer line temperature to 280 °C.

  • Set the ion source temperature to 230 °C.

• Data Acquisition:

  • Inject 1 µL of the sample solution in splitless mode.

  • Use a temperature program for the GC oven, for example: start at 50 °C for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Acquire mass spectra in the range of m/z 40-400.

• Data Analysis:

  • Analyze the total ion chromatogram (TIC) to determine the retention time of the compound.

  • Examine the mass spectrum corresponding to the chromatographic peak to identify the molecular ion and major fragment ions.

Conclusion

The spectroscopic techniques of NMR, IR, and MS provide a powerful and complementary suite of tools for the characterization of 2-methoxy-N,N-dimethylacetamide and its analogs. ¹H and ¹³C NMR spectroscopy offer detailed insights into the molecular framework, allowing for the unambiguous assignment of protons and carbons. FTIR spectroscopy provides a rapid and effective method for identifying the key amide functional group and any additional functionalities such as ether linkages. Mass spectrometry confirms the molecular weight and provides valuable structural information through the analysis of fragmentation patterns.

This guide has demonstrated that even subtle changes in molecular structure, such as the addition of a methoxy group or the extension of an alkyl chain, lead to predictable and interpretable changes in the resulting spectra. By understanding these structure-spectra correlations and employing standardized experimental protocols, researchers can confidently identify and characterize these important amide compounds in their work.

References

• MDPI. (n.d.). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• ResearchGate. (n.d.). 1H NMR studies of aqueous N,N-dimethylacetamide solutions. Retrieved from [Link]

• ResearchGate. (n.d.). Structure of Aqueous Mixtures of N,N-Dimethylacetamide Studied by Infrared Spectroscopy, X-ray Diffraction, and Mass Spectrometry. Retrieved from [Link]

• PubChem. (n.d.). N,N-Diethylacetamide. Retrieved from [Link]

• ResearchGate. (n.d.). A FTIR study of ion-solvent interactions in N,N-dimethylacetamide. Retrieved from [Link]

• NIST. (n.d.). N,N-Dimethylacetamide. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• PubChem. (n.d.). Dimethylacetamide. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information for General. Retrieved from [Link]

• ResearchGate. (n.d.). Structure and 1 H NMR spectra of N,N-dimethylacetamide at 22.5 ?C in... Retrieved from [Link]

• ACS Publications. (n.d.). Reactions of Tröger's Base Derivatives with Aryne Intermediates. Retrieved from [Link]

• ResearchGate. (n.d.). Typical FT-IR spectra of (a) C18, (b) DMA, (c) clay, (d) gelatin, and... Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra (from 4000 cm À1 to 400 cm À1 ) of (a) DMAcinduced precursor film. Retrieved from [Link]

• ResearchGate. (n.d.). Typical FT-IR spectra of (a) C18, (b) DMA, (c) clay, (d) gelatin, and... Retrieved from [Link]

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• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Handling of 2-Methoxy-N,N-dimethylacetamide: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of our work and the safety of our laboratory environment are paramount. 2-Methoxy-N,N-dimethylacetamide, also known as N-Methoxy-N-methylacetamide (CAS 78191-00-1), is a versatile Weinreb amide frequently employed in organic synthesis for the preparation of ketones. While a valuable reagent, its safe handling requires a comprehensive understanding of its properties and the implementation of rigorous safety protocols. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep understanding of the "why" behind each procedural step, fostering a culture of safety and excellence in your laboratory.

Hazard Identification and Risk Assessment: Understanding the Adversary

Key Hazard Summary:

Hazard Classification	Description	Primary Routes of Exposure
Flammable Liquid	Vapor may form flammable mixtures with air. Keep away from heat, sparks, open flames, and other ignition sources.[1][2]	Inhalation
Potential Eye Irritant	Direct contact with the liquid or vapor may cause eye irritation.	Ocular
Potential Skin Irritant	Prolonged or repeated skin contact may cause irritation. The substance may be absorbed through the skin.	Dermal
Potential Respiratory Tract Irritant	Inhalation of vapors or mists may irritate the respiratory system.	Inhalation

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not a one-size-fits-all approach; it is a dynamic process based on the specific procedure and the associated risks. The following diagram outlines a decision-making workflow for selecting the correct PPE when handling 2-methoxy-N,N-dimethylacetamide.

Caption: PPE Selection Workflow for 2-methoxy-N,N-dimethylacetamide.

Eye and Face Protection

At a minimum, chemical splash goggles are mandatory. The causality here is straightforward: goggles provide a seal around the eyes, protecting them from splashes from any direction. If there is a significant risk of splashing, a face shield should be worn in addition to goggles.

Hand Protection

Given the limited specific chemical resistance data for 2-methoxy-N,N-dimethylacetamide, a conservative approach is necessary.

• Glove Selection: Nitrile or neoprene gloves are recommended for handling this compound. It is crucial to inspect gloves for any signs of degradation or perforation before each use.

• Glove Thickness: For incidental contact, standard laboratory nitrile gloves may be sufficient. For tasks involving larger volumes or prolonged handling, heavier-duty nitrile or neoprene gloves should be considered.

• Double Gloving: When handling larger quantities or when there is an increased risk of exposure, double gloving provides an additional layer of protection.

• Glove Removal and Disposal: Never reuse disposable gloves. After handling the chemical, remove gloves using a technique that avoids skin contact with the contaminated exterior and dispose of them in the appropriate chemical waste stream. Always wash your hands thoroughly after removing gloves.

Body Protection

A flame-resistant laboratory coat is required to protect against splashes and as a barrier against fire hazards. For operations with a higher risk of splashing, a chemically resistant apron worn over the lab coat is recommended.

Respiratory Protection

All manipulations of 2-methoxy-N,N-dimethylacetamide should be conducted in a certified chemical fume hood to minimize inhalation exposure. In the event of a large spill or if work must be performed in an area with inadequate ventilation, a NIOSH-approved respirator with organic vapor cartridges may be necessary. Consult with your institution's environmental health and safety (EHS) department for respirator selection, fit-testing, and training.

Operational Plan: A Step-by-Step Guide to Safe Handling

A well-defined operational plan is essential to ensure that all safety measures are consistently applied.

Step 1: Pre-Handling Preparation

• Consult the SDS: Always review the most current Safety Data Sheet (SDS) for N-Methoxy-N-methylacetamide (CAS 78191-00-1) before beginning any new procedure.

• Designate a Work Area: All work with this chemical must be performed in a designated area within a certified chemical fume hood.

• Assemble Materials: Ensure all necessary equipment, including appropriate glassware, spill containment materials, and waste containers, are within the fume hood before introducing the chemical.

• Verify Emergency Equipment: Confirm that a safety shower and eyewash station are readily accessible and have been recently tested.

Step 2: Handling the Chemical

• Grounding and Bonding: As a flammable liquid, take precautionary measures against static discharge.[1][2] Ensure that containers are properly grounded and bonded during transfers of large volumes.

• Use of Spark-Proof Tools: Employ non-sparking tools for all operations.[1]

• Controlled Dispensing: When transferring the liquid, do so slowly and carefully to avoid splashing. Use a funnel for transfers between containers.

• Maintain Containment: Keep containers of 2-methoxy-N,N-dimethylacetamide sealed when not in use to prevent the release of flammable vapors.

Step 3: Post-Handling Procedures

• Decontamination: Wipe down the work surface within the fume hood with an appropriate solvent and cleaning agent.

• Proper Storage: Store 2-methoxy-N,N-dimethylacetamide in a cool, dry, and well-ventilated area away from heat and ignition sources.[1][2] It should be stored separately from strong oxidizing agents, with which it is incompatible.[1]

• Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after completing work and before leaving the laboratory.

Spill and Emergency Procedures

In Case of a Small Spill (within a fume hood):

• Alert nearby personnel.

• Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent material such as sand, vermiculite, or a commercial sorbent pad.

• Collect the contaminated absorbent material using non-sparking tools and place it in a sealed, labeled container for chemical waste disposal.

• Clean the spill area with a suitable solvent and then with soap and water.

In Case of a Large Spill (outside a fume hood):

• Evacuate the immediate area and alert others.

• If it is safe to do so, and you are trained, attempt to control the source of the spill.

• Activate the fire alarm if there is a risk of fire.

• Contact your institution's EHS or emergency response team immediately.

• Do not re-enter the area until it has been declared safe by authorized personnel.

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Skin Contact: Immediately wash the affected area with soap and plenty of water while removing all contaminated clothing and shoes. Seek medical attention if irritation persists.[2]

• Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

Disposal Plan: Responsible Stewardship

Proper disposal of 2-methoxy-N,N-dimethylacetamide and any contaminated materials is a critical component of safe laboratory practice and environmental responsibility. All waste must be handled in accordance with local, state, and federal regulations.

Waste Segregation and Collection:

• Liquid Waste: Collect all waste 2-methoxy-N,N-dimethylacetamide and solutions containing it in a designated, properly labeled, and sealed waste container. The container should be compatible with organic solvents and clearly marked as "Hazardous Waste," listing the chemical constituents.

• Solid Waste: All disposable items contaminated with 2-methoxy-N,N-dimethylacetamide, such as gloves, absorbent pads, and pipette tips, must be collected in a separate, sealed, and labeled hazardous waste container.

• Empty Containers: "Empty" containers that held 2-methoxy-N,N-dimethylacetamide may still contain flammable and hazardous residues. These should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste. The rinsed containers should be disposed of according to your institution's guidelines, which may include defacing the label and placing it in a designated container for glass or plastic recycling or disposal.

Disposal Pathway:

• All waste containing 2-methoxy-N,N-dimethylacetamide must be disposed of through your institution's hazardous waste management program. This typically involves collection by trained EHS personnel for subsequent transport to a licensed chemical destruction facility, often through controlled incineration with flue gas scrubbing.[3]

• Never dispose of 2-methoxy-N,N-dimethylacetamide down the drain or in the regular trash.

By adhering to these detailed safety and handling protocols, you can confidently and responsibly utilize 2-methoxy-N,N-dimethylacetamide in your research and development endeavors, ensuring a safe and productive laboratory environment for yourself and your colleagues.

References

• Apollo Scientific. (2022, May 15). N-Methoxy-N-methylacetamide Safety Data Sheet.

• CP Lab Safety. (n.d.). N-Methoxy-N-methylacetamide, 10g. Retrieved from [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 537505, N-Methoxy-N-methylacetamide. Retrieved February 7, 2026 from [Link].

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